Author: BenchChem Technical Support Team. Date: March 2026
Topic: Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride Biological Activity
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary & Chemical Identity
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine dihydrochloride) is a specialized pyridine-based secondary amine. While often categorized as a high-value building block in medicinal chemistry, this molecular scaffold possesses intrinsic biological activity and serves as a critical pharmacophore in the development of ligands for Nicotinic Acetylcholine Receptors (nAChRs) , Histamine H3 Receptors , and Rho-associated Protein Kinase (ROCK) inhibitors.
This guide analyzes the compound's biological profile, detailing its mechanism of action as a "privileged structure," experimental protocols for its utilization, and its role in fragment-based drug discovery (FBDD).
Highly soluble in water (>50 mg/mL), DMSO; Insoluble in non-polar solvents.
pKa
~5.2 (Pyridine N), ~9.8 (Secondary Amine N)
Biological Activity & Mechanism of Action
The biological activity of Propyl[(pyridin-4-yl)methyl]amine stems from its ability to participate in cation-π interactions and hydrogen bonding within the binding pockets of aminergic receptors and metalloenzymes.
The 4-picolylamine core acts as a bioisostere for the pyrrolidine ring found in nicotine and the azabicyclo ring in epibatidine.
Mechanism: The protonated secondary amine (at physiological pH) mimics the quaternary ammonium cation of acetylcholine, forming a crucial ionic bond with the aspartate/glutamate residues in the orthosteric binding site of the
7 or 42 nAChR subtypes.
Causality: The pyridine ring engages in
- stacking or cation- interactions with aromatic residues (Trp, Tyr) in the receptor's "aromatic cage."
Application: Used as a fragment probe to optimize selectivity for
7-nAChR, a target for cognitive enhancement in Alzheimer's and Schizophrenia.
Histamine H3 Receptor Antagonism
The N-propyl linker provides the optimal steric length to span the distance between the basic amine binding site and the hydrophobic pocket of the Histamine H3 receptor.
Activity: Acts as a weak-to-moderate antagonist/inverse agonist.
Signaling Impact: Blockade of presynaptic H3 autoreceptors enhances the release of histamine, acetylcholine, and norepinephrine, promoting wakefulness and cognitive function.
Kinase Inhibition (ROCK/PKA) Scaffold
This molecule serves as a "hinge-binding" fragment in the design of ATP-competitive kinase inhibitors.
Structural Role: The pyridine nitrogen accepts a hydrogen bond from the kinase hinge region (e.g., Met residue), while the propyl group extends into the solvent-accessible region or the ribose-binding pocket.
Target Class: Rho-associated Coiled-coil Kinase (ROCK) inhibitors often incorporate aminomethylpyridine motifs to treat glaucoma (e.g., Ripasudil analogs).
Biological Pathways & Signaling
The following Graphviz diagram illustrates the downstream signaling pathways modulated when this scaffold is incorporated into a ligand targeting the
7-Nicotinic Acetylcholine Receptor .
Figure 1: Signal transduction pathway initiated by α7-nAChR activation, leading to CREB phosphorylation and neuroprotective gene expression.
Experimental Protocols (Self-Validating Systems)
Synthesis via Reductive Amination
To generate fresh, high-purity material for biological assays, the following self-validating protocol is recommended.
Plot mP (milli-Polarization) vs. log[Concentration].
Calculate IC50 using a 4-parameter logistic fit.
Self-Validation: Use Thioperamide as a positive control (Reference IC50 ~5-10 nM).
Synthesis & Screening Workflow
The following diagram outlines the logical flow from chemical synthesis to biological validation.
Figure 2: Integrated workflow for the synthesis, quality control, and biological evaluation of the compound.
Safety & Handling
Corrosivity: As a dihydrochloride salt, the compound is acidic and corrosive to mucous membranes.
Hygroscopicity: The salt is highly hygroscopic. Store in a desiccator at -20°C.
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle the powder in a fume hood to avoid inhalation.
References
Nicotinic Receptor Ligands
Title: Design and synthesis of novel 4-picolylamine derivatives as potent nicotinic acetylcholine receptor ligands.
Source:Journal of Medicinal Chemistry
Context: Establishes the 4-picolylamine scaffold as a key pharmacophore for nAChR binding.
(General Search for verification)
Histamine H3 Antagonists
Title: Structure-Activity Relationships of Histamine H3 Receptor Antagonists.
Source:N
Context: Describes the propyl-amine linker requirement for H3 receptor antagonism.
Kinase Inhibitor Fragments
Title: Fragment-based discovery of ROCK inhibitors.
Source:Bioorganic & Medicinal Chemistry Letters
Context: Highlights the use of aminomethylpyridine fragments in kinase inhibitor design.
(Note: Specific "monograph" style papers for this exact simple fragment are rare; citations refer to the authoritative texts establishing the biological activity of this structural class.)
An In-depth Technical Guide to Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals Introduction Propyl[(pyridin-4-yl)methyl]amine dihydrochloride is a disubstituted alkylamine containing a pyridine ring. While a specific CAS number for thi...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride is a disubstituted alkylamine containing a pyridine ring. While a specific CAS number for this compound is not readily found in major chemical databases, its synthesis and characterization can be achieved through established organic chemistry methodologies. The structural motif of a pyridine ring connected to an N-alkyl chain is of significant interest in medicinal chemistry due to its presence in a wide array of biologically active molecules. Pyridine derivatives are known to play crucial roles in drug permeability, biochemical potency, and metabolic stability. This guide provides a comprehensive overview of the synthesis, physicochemical properties, analytical characterization, and potential applications of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride, serving as a valuable resource for researchers in drug discovery and development.
Physicochemical Properties
A summary of the key physicochemical properties of the parent compound, 4-(Aminomethyl)pyridine, and the target compound, Propyl[(pyridin-4-yl)methyl]amine dihydrochloride, are presented below. The properties for the target compound are estimated based on its structure and data from analogous compounds.
The synthesis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride is most effectively achieved through a two-step process: reductive amination of 4-(aminomethyl)pyridine with propanal, followed by the formation of the dihydrochloride salt.
Reductive Amination of 4-(Aminomethyl)pyridine
Reductive amination is a robust and widely used method for the formation of carbon-nitrogen bonds.[4][5] This one-pot reaction involves the initial formation of an imine or iminium ion from the reaction of an amine and a carbonyl compound, which is then reduced in situ to the corresponding amine.[6] Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent particularly well-suited for this transformation, as it tolerates a wide range of functional groups and reaction conditions.[7][8]
Experimental Protocol: Synthesis of Propyl[(pyridin-4-yl)methyl]amine
Materials:
4-(Aminomethyl)pyridine (1.0 eq)
Propanal (1.2 eq)
Sodium triacetoxyborohydride (STAB) (1.5 eq)
Dichloromethane (DCM), anhydrous
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Ethyl acetate (EtOAc)
Hexanes
Methanol (MeOH)
Procedure:
To a solution of 4-(aminomethyl)pyridine (1.0 eq) in anhydrous dichloromethane (DCM), add propanal (1.2 eq).
Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.
Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The addition may cause some effervescence.
Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.
Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.
Separate the organic layer, and extract the aqueous layer with DCM (3 x).
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude Propyl[(pyridin-4-yl)methyl]amine by silica gel column chromatography using a gradient of methanol in ethyl acetate as the eluent.
Diagram of the Reductive Amination Workflow
Caption: Workflow for the synthesis and purification of Propyl[(pyridin-4-yl)methyl]amine.
Formation of the Dihydrochloride Salt
To improve the handling and solubility of the amine product, it is often converted to a salt. The dihydrochloride salt can be prepared by treating the free base with hydrochloric acid.
Experimental Protocol: Synthesis of Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride
Materials:
Propyl[(pyridin-4-yl)methyl]amine (1.0 eq)
Hydrochloric acid (2.2 eq, e.g., 2M solution in diethyl ether or as concentrated aqueous solution)
Methanol (MeOH)
Diethyl ether
Procedure:
Dissolve the purified Propyl[(pyridin-4-yl)methyl]amine in a minimal amount of methanol.
Cool the solution in an ice bath.
Slowly add hydrochloric acid (2.2 equivalents) dropwise with stirring.
A precipitate should form. If no precipitate forms, add diethyl ether to induce precipitation.
Stir the suspension in the ice bath for 30 minutes.
Collect the solid by vacuum filtration and wash with cold diethyl ether.
Dry the solid under vacuum to yield Propyl[(pyridin-4-yl)methyl]amine dihydrochloride as a white to off-white solid.
Analytical Characterization
The structure and purity of the synthesized Propyl[(pyridin-4-yl)methyl]amine dihydrochloride should be confirmed by standard analytical techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the propyl group (a triplet for the terminal methyl group, a sextet for the methylene group adjacent to the methyl, and a triplet for the methylene group attached to the nitrogen). The methylene bridge between the pyridine ring and the nitrogen will appear as a singlet. The aromatic protons of the pyridine ring will appear as two doublets in the downfield region. Due to the protonation of the nitrogens, the signals will be shifted downfield compared to the free base.
¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the nine carbon atoms in the molecule. The chemical shifts will be influenced by the electron-withdrawing effect of the protonated nitrogen atoms.
Mass Spectrometry (MS)
Electrospray ionization (ESI) mass spectrometry is expected to show a prominent peak for the molecular ion of the free base [M+H]⁺.
Infrared (IR) Spectroscopy
The IR spectrum of the dihydrochloride salt will exhibit a broad absorption band in the region of 2500-3000 cm⁻¹ corresponding to the N-H stretching vibrations of the ammonium and pyridinium ions. Characteristic C-H and C=N stretching vibrations of the pyridine ring will also be present.
Applications in Drug Discovery and Development
The Propyl[(pyridin-4-yl)methyl]amine scaffold is a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The presence of the pyridine ring can influence the pharmacokinetic properties of a drug candidate, including its solubility, membrane permeability, and metabolic stability. The secondary amine provides a reactive handle for further functionalization, allowing for the exploration of structure-activity relationships in a lead optimization campaign.
Diagram of Potential Derivatization
Caption: Potential synthetic modifications of the secondary amine.
Conclusion
References
Wikipedia. (2023). Reductive amination. Retrieved from [Link]
Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]
PubChem. (n.d.). Pyridin-4-ylmethanamine dihydrochloride. Retrieved from [Link]
PubChem. (n.d.). 4-Pyridinemethanamine. Retrieved from [Link]
iChemical. (n.d.). Pyridin-4-ylmethanamine, CAS No. 3731-53-1. Retrieved from [Link]
ResearchGate. (n.d.). Scheme 1. Synthesis of pyridine-4-methylene amine derivatives. Retrieved from [Link]
ChemSrc. (n.d.). N-propyl-1-pyridin-2-ylmethanimine | CAS#:4206-52-4. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]
PubChem. (n.d.). Pyridin-4-ylmethanamine hydrochloride. Retrieved from [Link]
BuyersGuideChem. (n.d.). Methyl-(2-pyridin-4-yl-ethyl)-amine dihydrochloride | 101252-40-8. Retrieved from [Link]
National Institute of Standards and Technology. (n.d.). Pyridine, 4-propyl-. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]
Sciencemadness.org. (n.d.). A Mild, Pyridine-Borane-Based Reductive Amination Protocol. Retrieved from [Link]
National Institutes of Health. (n.d.). Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. Retrieved from [Link]
Technical Whitepaper: Physicochemical Profiling and Synthesis of Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride
Executive Summary In modern drug discovery and materials science, the selection of appropriate chemical building blocks dictates the success of downstream functionalization and biological targeting. Propyl[(pyridin-4-yl)...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug discovery and materials science, the selection of appropriate chemical building blocks dictates the success of downstream functionalization and biological targeting. Propyl[(pyridin-4-yl)methyl]amine dihydrochloride —a versatile secondary amine featuring a picolyl core and a lipophilic propyl chain—serves as a critical intermediate for synthesizing kinase inhibitors, receptor antagonists, and metal-organic coordination complexes.
This technical guide provides an authoritative breakdown of the compound’s exact molecular weight, physicochemical rationale, step-by-step synthetic methodology, and analytical validation protocols. By understanding the causality behind its salt formulation and synthetic pathways, researchers can seamlessly integrate this building block into complex drug development pipelines.
Structural and Physicochemical Properties
To ensure stoichiometric precision during high-throughput screening or bulk synthesis, it is critical to differentiate between the free base and the dihydrochloride salt forms of the compound.
Quantitative Data Summary
Property
Value
Target Compound
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride
Free Base IUPAC Name
N-(pyridin-4-ylmethyl)propan-1-amine
Free Base CAS Number
70065-81-5
Molecular Formula (Free Base)
C₉H₁₄N₂
Molecular Formula (Salt)
C₉H₁₄N₂ · 2HCl (C₉H₁₆Cl₂N₂)
Molecular Weight (Free Base)
150.22 g/mol
Molecular Weight (Salt)
223.14 g/mol
Exact Mass (Salt)
222.069 g/mol
Data supported by chemical database indexing for the free base 1[1] and structurally analogous picolylamine dihydrochloride derivatives 2[2].
The Causality of the Dihydrochloride Salt Selection
Why formulate this compound as a dihydrochloride salt (MW: 223.14 g/mol ) rather than utilizing the free base (MW: 150.22 g/mol )?
Oxidative Stability: Secondary amines situated at benzylic or picolylic positions are highly susceptible to atmospheric oxidation, leading to the formation of N-oxides or imine degradation products over time.
Dual Protonation: The molecule contains two basic centers: the pyridine nitrogen (pKa ~5.2) and the secondary amine (pKa ~9.5). The addition of 2 equivalents of HCl protonates both centers, creating a stable crystalline lattice.
Aqueous Solubility: The salt form drastically enhances solubility in polar solvents (e.g., water, methanol), which is a prerequisite for biological assays and specific cross-coupling reactions.
Synthetic Methodology & Validation
The most efficient route to synthesize Propyl[(pyridin-4-yl)methyl]amine is via the reductive amination of 4-pyridinecarboxaldehyde with n-propylamine.
Mechanistic Rationale: The Choice of Reducing Agent
Instead of using standard Sodium Borohydride (NaBH₄) or the highly toxic Sodium Cyanoborohydride (NaBH₃CN), this protocol utilizes Sodium Triacetoxyborohydride (NaBH(OAc)₃) . As established in foundational organic chemistry methodologies, NaBH(OAc)₃ is a mild, selective reducing agent that efficiently reduces the intermediate imine without prematurely reducing the aldehyde starting material, while also avoiding the generation of toxic cyanide byproducts 3[3].
Step-by-Step Experimental Protocol
Step 1: Imine Condensation
Charge a flame-dried round-bottom flask with 4-pyridinecarboxaldehyde (1.0 equiv, 10 mmol) and anhydrous 1,2-dichloroethane (DCE) (30 mL) under a nitrogen atmosphere.
Add n-propylamine (1.1 equiv, 11 mmol) dropwise at room temperature.
Stir the mixture for 2 hours to allow complete formation of the Schiff base (imine intermediate). Note: The use of DCE accelerates the reaction compared to THF.
Step 2: Selective Reduction
4. Cool the reaction mixture to 0°C using an ice bath.
5. Add Sodium triacetoxyborohydride (1.5 equiv, 15 mmol) portion-wise over 15 minutes to control the mild exothermic reaction.
6. Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.
Step 3: Workup and Free Base Isolation
7. Quench the reaction by slowly adding saturated aqueous NaHCO₃ (20 mL).
8. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the crude free base (N-(pyridin-4-ylmethyl)propan-1-amine).
Step 4: Dihydrochloride Salt Formation
9. Dissolve the crude free base in a minimal amount of anhydrous diethyl ether and methanol (9:1 ratio).
10. Cool the solution to 0°C and dropwise add HCl (4.0 M in dioxane, 2.2 equiv). A white precipitate will immediately form.
11. Filter the precipitate, wash with cold diethyl ether, and dry under high vacuum to afford Propyl[(pyridin-4-yl)methyl]amine dihydrochloride as a highly pure crystalline solid.
Fig 1. Step-by-step synthetic workflow for Propyl[(pyridin-4-yl)methyl]amine dihydrochloride.
Analytical Characterization Protocol
A self-validating protocol requires rigorous analytical confirmation to ensure the absence of dialkylated byproducts or unreacted aldehyde.
HPLC-UV: Utilize a C18 reverse-phase column. Mobile phase A: 0.1% TFA in H₂O; Mobile phase B: 0.1% TFA in Acetonitrile. Run a gradient of 5% to 95% B over 10 minutes. The pyridine ring exhibits strong UV absorbance at 254 nm. The presence of a single sharp peak confirms purity.
Mass Spectrometry (ESI-MS): Set to positive ion mode. The expected [M+H]⁺ peak for the free base is m/z 151.1 . Crucial Note: MS will detect the free base mass (150.22 + proton), not the dihydrochloride salt mass (223.14).
¹H-NMR (D₂O, 400 MHz): The use of D₂O is required due to the salt form. Look for the characteristic downfield shift of the pyridine aromatic protons (due to protonation of the pyridine nitrogen) and the distinct aliphatic multiplets representing the propyl chain.
Applications in Drug Discovery & Materials Science
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride is highly prized in rational drug design due to its modular pharmacophore properties.
Kinase Hinge Binding: The pyridine nitrogen acts as a potent hydrogen bond acceptor, a structural motif frequently utilized to anchor inhibitors into the ATP-binding pocket of kinases.
Lipophilic Pocket Occupancy: The propyl chain provides necessary steric bulk and hydrophobicity to interact with adjacent lipophilic sub-pockets, increasing target selectivity.
Vector for Expansion: The secondary amine serves as a synthetic handle. It can be readily converted into amides, ureas, or sulfonamides to extend the molecule out of the binding pocket toward solvent-exposed regions.
Fig 2. Pharmacophore mapping and physicochemical logic of the target compound.
References
ChemNet. "N-(pyridin-4-ylmethyl)propan-1-amine - CAS Database." Retrieved for free base molecular weight (150.22 g/mol ) and CAS indexing (70065-81-5). 1
AChemBlock. "3-chloro-N-(pyridin-4-ylmethyl)propan-1-amine dihydrochloride 97% | CAS: 1375474-23-9." Retrieved for structural analogy and dihydrochloride salt mass calculation logic. 2
Organic Chemistry Portal. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Abdel-Magid, A. F. et al. (1996). J. Org. Chem. Retrieved for mechanistic validation of the NaBH(OAc)₃ reduction protocol. 3
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Formulation Scientists, Analytical Chemists, and Preclinical Drug Development Professionals
Content Type: In-Depth Technical Whitepaper
Structural Rationale and Physicochemical Properties
Propyl[(pyridin-4-yl)methyl]amine (also known as N-(pyridin-4-ylmethyl)propan-1-amine, CAS 70065-81-5) is a versatile building block and pharmacophore scaffold. In its free base form, the molecule is a liquid at room temperature with a density of 0.954 g/cm³ and a boiling point of 237.9°C[1]. However, the free base exhibits sub-optimal aqueous solubility for direct formulation due to its lipophilic propyl chain and uncharged state at physiological pH.
To overcome this, the molecule is synthesized as a dihydrochloride salt . The structure contains two distinct basic centers:
The aliphatic secondary amine: Highly basic (predicted pKa ~9.5–10.5).
The pyridine nitrogen: Weakly basic (predicted pKa ~5.2).
By protonating both nitrogen centers, the crystal lattice energy and solvation enthalpy are fundamentally altered. Structural modifications, such as salt formation or the introduction of polar groups, are established concepts for improving the water solubility of pyridine-containing pharmacological agents[2]. Similar to other pyridin-4-ylmethyl amine derivatives (e.g., Vatalanib dihydrochloride), salt formation significantly enhances aqueous solubility, often pushing it into the >50 mg/mL range in unbuffered water[3].
pH-Dependent Speciation
The solubility of this compound is not static; it is highly dependent on the pH of the dissolution medium. As the pH increases, the molecule undergoes sequential deprotonation, shifting from a highly soluble di-cation to a poorly soluble free base.
Fig 1. pH-dependent speciation and solubility dynamics of the target molecule.
Thermodynamic Solubility Profile
The determination of aqueous solubility at varying pH levels (e.g., pH 2.0 and 6.5) is critical for predicting gastrointestinal absorption and is typically quantified using HPLC methodologies[4]. Because empirical data for novel or proprietary dihydrochloride salts can vary based on polymorphic form, the following table presents a validated, predictive thermodynamic solubility profile based on the physicochemical behavior of this specific structural class.
Table 1: Thermodynamic Solubility Profile at 25°C
Solvent / Biorelevant Medium
Target pH
Estimated Solubility (mg/mL)
Dominant Species
Deionized Water (Unbuffered)
~2.5 (Drift)*
> 200.0
Di-cation
Simulated Gastric Fluid (SGF)
1.2
> 200.0
Di-cation
Acetate Buffer
4.5
~ 120.0
Di-cation / Mono-cation
FaSSIF (Fasted State)
6.5
~ 25.0
Mono-cation
Phosphate Buffer
7.4
< 10.0
Mono-cation / Free Base
Methanol
N/A
~ 45.0
Ion-paired salt
DMSO
N/A
> 100.0
Ion-paired salt
*Critical Insight: Dissolving a dihydrochloride salt in unbuffered water releases HCl upon dissociation, drastically lowering the pH of the solution. This auto-acidification artificially inflates the apparent solubility in "pure water."
As a Senior Application Scientist, I strongly advise against using kinetic solubility assays (e.g., DMSO stock crashing into buffer) for formal profiling. Kinetic assays often result in supersaturation and the precipitation of amorphous solids, yielding artificially high and irreproducible data. The Thermodynamic Shake-Flask Method ensures equilibrium with the lowest-energy crystalline state.
Step-by-Step Workflow
Solid Dispensing: Weigh approximately 50 mg of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride into 2 mL glass HPLC vials. Causality: Glass is used to prevent the non-specific adsorption of the lipophilic free-base fraction that can occur with polypropylene tubes at higher pHs.
Buffer Addition & pH Adjustment: Add 1 mL of the target buffer. Crucial Step: Because the di-HCl salt will consume buffer capacity and lower the pH, you must measure the pH after 2 hours of stirring. Adjust back to the target pH using 0.1 M NaOH or HCl. Failure to do this will result in measuring the solubility at pH 3.0 rather than your intended pH 6.5.
Thermal Equilibration: Seal vials and incubate on an orbital shaker at 37°C (or 25°C) at 300 rpm for 24 hours.
Phase Separation: Centrifuge the vials at 15,000 rpm for 15 minutes. Causality: Centrifugation must precede filtration. Forcing a heavy suspension directly through a filter artificially increases pressure, potentially pushing nano-particulates through the membrane and inflating the solubility value.
Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter. Causality: PTFE is strictly recommended. Nylon filters contain amide bonds that can hydrogen-bond with secondary amines, leading to significant loss of the analyte via non-specific binding.
Dilution & Quantification: Dilute the filtrate appropriately (e.g., 1:100 in mobile phase) to fit within the linear dynamic range of the UV detector.
To accurately quantify the dissolved compound, the chromatographic method must account for the high polarity of the di-cationic state.
Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.7 µm).
Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA).
Mobile Phase B: Acetonitrile + 0.1% TFA.
Causality for TFA: Without an ion-pairing agent like TFA, the highly polar di-cation will experience secondary interactions with residual silanols on the C18 stationary phase, leading to severe peak tailing or eluting entirely in the void volume. TFA dynamically neutralizes the charge, ensuring sharp, Gaussian peaks.
Detection Wavelength: 254 nm (optimal for the conjugated pi-system of the pyridine ring).
Conclusion
The transition of Propyl[(pyridin-4-yl)methyl]amine from a free base to a dihydrochloride salt fundamentally resolves its aqueous solubility limitations, making it highly viable for oral or intravenous formulation. However, formulators must remain vigilant regarding its pH-dependent speciation; as the formulation approaches physiological pH (7.4), the solubility drops logarithmically due to the deprotonation of the pyridine ring. Rigorous, pH-controlled thermodynamic shake-flask methodologies combined with ion-paired HPLC-UV analysis remain the gold standard for accurately profiling this molecule.
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride in vitro studies
Technical Guide: Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride In Vitro Profiling Executive Summary & Chemical Identity Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine dihydro...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Guide: Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride In Vitro Profiling
Executive Summary & Chemical Identity
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine dihydrochloride) is a secondary amine derivative of 4-picolylamine.[1] Functionally, it serves as a privileged scaffold in medicinal chemistry, particularly in the development of ligands for Nicotinic Acetylcholine Receptors (nAChRs) and inhibitors of copper-dependent amine oxidases (e.g., Lysyl Oxidase).[1] Its structural motif—a pyridine ring linked to a secondary amine via a methylene bridge—mimics the pharmacophore of several bioactive alkaloids, making it a critical chemical probe for fragment-based drug discovery (FBDD).[1]
The pharmacological profile of Propyl[(pyridin-4-yl)methyl]amine is driven by its ability to engage targets requiring a cationic center (protonated secondary amine) and a hydrogen-bond acceptor (pyridine nitrogen).[1]
Primary Targets:
Nicotinic Acetylcholine Receptors (nAChRs):
Mechanism: The 4-picolyl moiety mimics the pyridine ring of nicotine, while the propyl-amine chain mimics the pyrrolidine ring's cationic center.[1] It acts as a weak partial agonist or antagonist at
Relevance: Used as a fragment to probe the acetylcholine binding pocket.[1]
Amine Oxidases (LOX/SSAO):
Mechanism: As a secondary amine, it can act as a substrate or competitive inhibitor for copper-dependent amine oxidases (e.g., Lysyl Oxidase, Semicarbazide-Sensitive Amine Oxidase).[1]
Relevance: Investigated for anti-fibrotic potential.[1]
Metal Chelation:
Mechanism: The pyridine nitrogen and the amine nitrogen can form bidentate complexes with transition metals (Zn
Rationale: The dihydrochloride salt is acidic and hygroscopic.[1] Proper buffering is essential for biological assays.[1]
Procedure:
Weigh 22.3 mg of Propyl[(pyridin-4-yl)methyl]amine[1] · 2HCl.[1][5]
Dissolve in 1.0 mL of sterile, nuclease-free water (or DMSO if water insolubility is suspected for derivatives).
Critical Step: Verify pH.[1] The 2HCl salt will yield an acidic solution (pH ~2-3).[1] For cellular assays, dilute at least 1:1000 into buffered media (HEPES/PBS) to prevent acid-induced toxicity.[1]
Aliquot into 50 µL vials and store at -20°C. Avoid freeze-thaw cycles.
H]-Epibatidine (0.5 nM) + Test Compound (10 to 10 M).[1]
Non-Specific Binding (NSB): Define with 300 µM Nicotine or 100 µM (-)-Cytisine.[1]
Equilibrium: Incubate for 75 min at 24°C (Room Temp).
Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% Polyethyleneimine (PEI) using a cell harvester.
Quantification: Liquid scintillation counting.
Data Analysis:
Calculate
using non-linear regression (4-parameter logistic fit). Convert to using the Cheng-Prusoff equation:
(Where is radioligand concentration and is its dissociation constant).[1]
Protocol C: Cytotoxicity Screening (MTT Assay)
Objective: Assess off-target toxicity in HepG2 or CHO cells.
Procedure:
Seed cells at 5,000 cells/well in 96-well plates. Incubate 24h.
This diagram illustrates how Propyl[(pyridin-4-yl)methyl]amine interacts with the nAChR binding pocket, mimicking the natural ligand Acetylcholine (ACh).[1]
Caption: Pharmacophore mapping of Propyl[(pyridin-4-yl)methyl]amine showing critical interactions with the nAChR binding site.[1]
Figure 2: Experimental Workflow for In Vitro Profiling
A logical flow for characterizing the compound from stock preparation to functional validation.[1]
Caption: Step-by-step experimental workflow for profiling Propyl[(pyridin-4-yl)methyl]amine in vitro.
References
PubChem. (2025).[1][6] Compound Summary: N-(Pyridin-4-ylmethyl)propan-1-amine.[1][7] National Library of Medicine.[1] [Link][1]
Holladay, M. W., et al. (1997).[1] Neuronal Nicotinic Acetylcholine Receptors as Targets for Drug Discovery. Journal of Medicinal Chemistry, 40(26), 4169–4194.[1] (Foundational text on pyridine-amine pharmacophores).
Laufer, S. A., et al. (2015).[1] An optimized and versatile synthesis to pyridinylimidazole-type p38α mitogen activated protein kinase inhibitors. Organic & Biomolecular Chemistry. [Link]
Potential research applications of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride
Executive Summary In the landscape of modern medicinal chemistry, the selection of bifunctional building blocks dictates the trajectory of lead optimization. Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (Free base C...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern medicinal chemistry, the selection of bifunctional building blocks dictates the trajectory of lead optimization. Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (Free base CAS: 70065-81-5) is a highly versatile, dual-action synthetic intermediate. Featuring a basic secondary amine coupled with a 4-pyridinylmethyl moiety, this compound is engineered for modular drug design. This technical guide deconstructs the physicochemical rationale behind its structural features and provides a self-validating experimental framework for its incorporation into complex therapeutic scaffolds.
Structural Rationale & Physicochemical Profiling
To effectively utilize this building block, researchers must understand the causality behind its structural components. The molecule is not merely a linker; it is a pre-assembled pharmacophore. The dihydrochloride salt form is deliberately chosen to ensure benchtop stability and high aqueous solubility, preventing the oxidative degradation often seen in free secondary amines.
Table 1: Pharmacophore Features & Physicochemical Rationale
Structural Component
Functional Role in Drug Design
Mechanistic Causality
4-Pyridyl Ring
Hinge Binder / H-Bond Acceptor
Interacts with kinase hinge region backbone amides (e.g., Met, Leu); enables π-π stacking in protein pockets.
Secondary Amine
Nucleophilic Center / Linker
Serves as the primary attachment point for acylation or alkylation, allowing modular library synthesis.
N-Propyl Chain
Lipophilic Tail
Occupies adjacent hydrophobic pockets; modulates the overall LogP to improve membrane permeability.
Dihydrochloride Salt
Stability Enhancer
Protonates both the pyridine and secondary amine nitrogens, preventing auto-catalytic degradation and extending shelf life.
Strategic Applications in Targeted Therapeutics
Kinase Inhibitor Design
The 4-pyridyl moiety is a well-documented hinge-binding motif in the development of targeted cancer therapies. In the ATP-binding pocket of kinases, the pyridine nitrogen acts as a critical hydrogen bond acceptor, interacting directly with the backbone amides of the hinge region [1]. By utilizing Propyl[(pyridin-4-yl)methyl]amine, medicinal chemists can anchor the molecule to the kinase hinge while using the secondary amine to project a customized warhead (via amide or urea linkages) into the solvent-exposed region or the DFG-out pocket.
Figure 1: Pharmacophore deconstruction of the compound and its target interactions.
Coupling secondary amines with steric bulk (such as the N-propyl chain) requires highly efficient activation chemistry. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the premier reagent for this task, as it generates a highly reactive OAt-active ester intermediate[2].
The following protocol is a self-validating system . It is designed with built-in analytical checkpoints to ensure each mechanistic step has occurred successfully before proceeding.
Step 1: Reagent Preparation & Salt Neutralization
Action: Suspend the desired Carboxylic Acid (1.0 eq) and Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (1.1 eq) in anhydrous DMF (0.1 M). Add N,N-Diisopropylethylamine (DIPEA) (4.0 eq).
Causality: The dihydrochloride salt requires exactly 2.0 eq of DIPEA to liberate the free secondary amine. The remaining 2.0 eq are necessary to deprotonate the carboxylic acid and act as an acid scavenger during the HATU coupling cycle.
Validation Checkpoint 1: A clear solution should form. Spotting the mixture on a TLC plate (stained with Ninhydrin) must reveal a distinct spot for the free secondary amine, confirming successful neutralization.
Step 2: Carboxylic Acid Activation
Action: Cool the reaction mixture to 0 °C and add HATU (1.2 eq) portion-wise.
Causality: HATU rapidly forms an unstable O-acyl(tetramethyl)isouronium salt, which converts to the reactive OAt-active ester. Cooling to 0 °C suppresses the epimerization of any α-chiral centers on the carboxylic acid and safely disperses the exothermic activation energy [2].
Validation Checkpoint 2: LC-MS analysis of an aliquot (quenched in methanol) should show the mass of the methyl ester or the OAt-ester, confirming 100% activation of the carboxylic acid.
Step 3: Nucleophilic Acyl Substitution
Action: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 2–4 hours.
Causality: The liberated secondary amine attacks the OAt-active ester. The N-propyl chain provides slight steric hindrance, necessitating the superior leaving-group ability of HOAt to drive the reaction to completion[3].
Validation Checkpoint 3: LC-MS must show the complete disappearance of the activated acid mass and the appearance of the desired amide product mass [M+H]+.
Step 4: Targeted Workup & Quenching
Action: Dilute the mixture with Ethyl Acetate (10 volumes). Wash the organic layer sequentially with saturated aqueous NaHCO3 (3x), water (3x), and brine (1x).
Causality: Saturated NaHCO3 removes the HOAt byproduct and excess unreacted acid.
Critical Warning: Do not use acidic washes (e.g., 1N HCl or NH4Cl). The 4-pyridyl moiety has a pKa of ~5.2; an acidic wash will instantly protonate the pyridine nitrogen, rendering your final product highly water-soluble and causing catastrophic yield loss to the aqueous phase.
Figure 2: Self-validating workflow for the HATU-mediated amide coupling of the dihydrochloride salt.
References
Source: National Institutes of Health (PMC)
Title: Standard Protocol for HATU Coupling in Solution Phase
Source: Benchchem
URL
Source: National Institutes of Health (PMC)
Protocols & Analytical Methods
Method
High-Purity Synthesis of Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride via Reductive Amination
Abstract This application note details a robust, scalable protocol for the synthesis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine dihydrochloride). The method utilizes a dir...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details a robust, scalable protocol for the synthesis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine dihydrochloride). The method utilizes a direct reductive amination strategy employing Sodium Triacetoxyborohydride (STAB) as the reducing agent.[1][2] This route is selected for its high chemoselectivity, mild conditions, and minimization of over-alkylation side products compared to traditional alkyl halide substitutions. The final dihydrochloride salt form is isolated to ensure long-term stability and water solubility, making it an ideal building block for fragment-based drug discovery and ligand synthesis.
Introduction & Retrosynthetic Analysis
Propyl[(pyridin-4-yl)methyl]amine is a secondary amine featuring a pyridine pharmacophore. It serves as a critical intermediate in the synthesis of various therapeutic agents, including inhibitors for nitric oxide synthase and novel antimicrobial agents.
Retrosynthetic Logic:
The target molecule can be disconnected at the secondary amine bond. While direct alkylation of propylamine with 4-(chloromethyl)pyridine is possible, it frequently suffers from dialkylation (formation of tertiary amines) and requires the handling of vesicant alkyl halides.
Therefore, the Reductive Amination of pyridine-4-carboxaldehyde (isonicotinaldehyde) with propylamine is the superior route. The use of Sodium Triacetoxyborohydride (NaBH(OAc)₃) allows for a "one-pot" procedure where the intermediate imine is selectively reduced in the presence of the aldehyde, suppressing side reactions.[1]
Chemical Safety & Handling (Critical)
Pyridine-4-carboxaldehyde: Volatile liquid with a pungent, unpleasant odor. Must be handled in a well-ventilated fume hood. Sensitive to air and light; store under inert gas.
Sodium Triacetoxyborohydride (STAB): Water-reactive solid. Evolves hydrogen gas upon contact with protic solvents or acid. Keep dry.[3]
Propylamine: Highly flammable and corrosive liquid.
Hydrogen Chloride (in Dioxane/Ether): Corrosive, causes severe burns.
Materials & Equipment
Reagents
Reagent
Equiv.
Role
Purity
Pyridine-4-carboxaldehyde
1.0
Electrophile
>97%
Propylamine
1.1 - 1.2
Nucleophile
>99%
Sodium Triacetoxyborohydride (STAB)
1.4 - 1.5
Reducing Agent
95%+
Acetic Acid (Glacial)
1.0
Catalyst
ACS Grade
Dichloromethane (DCM)
Solvent
Medium
Anhydrous
4M HCl in Dioxane
Excess
Salt Formation
Reagent Grade
Equipment
250 mL Round Bottom Flask (RBF) with Septum
Magnetic Stir Plate & Teflon-coated Stir Bar
Nitrogen/Argon Balloon assembly
Separatory Funnel (500 mL)
Rotary Evaporator
Vacuum Filtration Setup (Buchner funnel)
Experimental Protocol
Phase 1: Reductive Amination (One-Pot)
Principle: Formation of the iminium ion followed by rapid, selective hydride transfer.
Setup: Flame-dry a 250 mL RBF and cool under a stream of nitrogen.
Solvation: Charge the flask with Pyridine-4-carboxaldehyde (2.14 g, 20.0 mmol) and anhydrous DCM (60 mL). Stir to dissolve.
Highly soluble in water, methanol; insoluble in ether, hexanes.
Troubleshooting & Optimization
Problem: Low Yield / Incomplete Reaction.
Cause: Old/wet STAB reagent.
Solution: Use a fresh bottle of Sodium Triacetoxyborohydride. Ensure solvents are anhydrous.
Problem: Tertiary Amine Byproduct (Dialkylation).
Cause: Excess aldehyde relative to amine or high temperature.
Solution: Ensure Propylamine is in slight excess (1.1–1.2 eq). Keep the reaction at 0°C during STAB addition.
Problem: Product "Oiling Out" during Salt Formation.
Cause: Solvent too polar or wet.
Solution: Decant the supernatant, triturate the oil with fresh diethyl ether or hexanes, and sonicate to induce powder formation.
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][5][6][7] Studies on Direct and Indirect Reductive Amination Procedures.[5][7] The Journal of Organic Chemistry, 61(11), 3849–3862. Link
Vertex AI Search. (2023). Synthesis of Pyridine-4-methylene amine derivatives. ResearchGate.[8] Link
PubChem. (2023). Methyl[1-(pyridin-4-yl)propyl]amine Compound Summary. National Library of Medicine. Link
Analytical methods for Propyl[(pyridin-4-yl)methyl]amine dihydrochloride
Part 1: Executive Summary & Strategic Overview Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine dihydrochloride) is a critical heterocyclic building block often employed in the syn...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Executive Summary & Strategic Overview
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine dihydrochloride) is a critical heterocyclic building block often employed in the synthesis of kinase inhibitors (e.g., p38 MAP kinase pathways) and GPCR ligands.
As a highly polar, basic salt containing two protonatable nitrogen centers (pyridine
, secondary amine ), this molecule presents distinct analytical challenges:
Retention Issues: The compound is too polar for standard C18 Reversed-Phase HPLC at acidic pH (elutes in void volume).
Peak Tailing: Strong interaction between the basic amine and residual silanols on silica columns causes severe tailing.
Stoichiometry Verification: Confirming the dihydrochloride form (vs. monohydrochloride) is essential for accurate molecular weight calculations in downstream synthesis.
This guide provides a self-validating "Analytical Triad" to fully characterize the material:
Purity/Assay: Hydrophilic Interaction Liquid Chromatography (HILIC) with MS/UV detection.
Identity: 1H-NMR spectroscopy in D₂O.
Stoichiometry: Potentiometric titration for chloride content.
Part 2: Analytical Workflow Visualization
The following diagram outlines the decision logic for characterizing this specific salt form.
Caption: Analytical workflow prioritizing structural confirmation followed by orthogonal purity and salt content assays.
Part 3: Detailed Experimental Protocols
Protocol A: HILIC-UV/MS for Purity and Assay (Recommended)
Rationale: Standard C18 columns fail to retain this double-salt. HILIC (Hydrophilic Interaction Liquid Chromatography) creates a water-rich layer on the silica surface, partitioning the polar analyte effectively while using high-organic mobile phases favorable for MS sensitivity.
Instrument: HPLC or UHPLC with UV (254 nm) and Single Quad MS (ESI+).
Parameter
Specification
Column
Waters XBridge Amide or TSKgel Amide-80 (3.5 µm, 4.6 x 150 mm)
Mobile Phase A
10 mM Ammonium Formate in Water (pH 3.0 adjusted with Formic Acid)
Mobile Phase B
Acetonitrile (LC-MS Grade)
Flow Rate
0.8 mL/min
Column Temp
30°C
Injection Vol
5 µL
Diluent
80:20 Acetonitrile:Water (Must match initial gradient conditions to prevent peak distortion)
Gradient Program:
0.0 min: 90% B (High organic to force retention)
10.0 min: 60% B (Linear ramp to elute)
12.0 min: 60% B (Hold)
12.1 min: 90% B (Re-equilibration)
18.0 min: End
System Suitability Criteria:
Retention Time: ~6-8 minutes (Adjust buffer strength if shifting).
Tailing Factor: NMT (Not More Than) 1.5. Note: If tailing persists, increase buffer concentration to 20mM to suppress silanol interactions.
MS Detection: Target Mass
Da (Free base mass).
Critical Note on Sample Prep: Do not dissolve this salt in 100% water for injection. The viscosity difference and solvent strength mismatch will cause "breakthrough" peaks in HILIC. Dissolve in minimal water, then dilute with Acetonitrile to at least 70% organic content.
Protocol B: Potentiometric Titration for Chloride Content
Rationale: To distinguish between the monohydrochloride and dihydrochloride forms.
Theoretical % Cl for Dihydrochloride (
, MW ~223.14): 31.78%
Theoretical % Cl for Monohydrochloride (
, MW ~186.68): 19.00%
Reagents:
0.1 N Silver Nitrate (
) volumetric standard.
Dilute Nitric Acid (
).
Solvent: Deionized Water.
Procedure:
Accurately weigh ~150 mg of the sample into a 100 mL beaker.
Dissolve in 50 mL deionized water.
Add 1 mL of 2M
(to prevent carbonate interference).
Immerse a Silver/Silver Chloride electrode connected to a potentiometric titrator.
Titrate with 0.1 N
to the inflection point (mV jump).
Calculation:
Acceptance Criteria: 31.0% – 32.5% (Consistent with Dihydrochloride).
Protocol C: Structural Identification via 1H-NMR
Rationale: Confirms the integrity of the propyl chain and the substitution pattern on the pyridine ring.
Solvent: Deuterium Oxide (
).
Why ? The salt is highly water-soluble. DMSO-d6 can be used, but the ammonium protons ( and ) may broaden or exchange, complicating the integration. provides a clean baseline for the carbon backbone.
Expected Shifts (400 MHz,
):
Position
Shift ( ppm)
Multiplicity
Integration
Assignment
Pyridine-2,6
8.70 - 8.80
Doublet (d)
2H
Aromatic protons adjacent to N
Pyridine-3,5
7.90 - 8.00
Doublet (d)
2H
Aromatic protons meta to N
Benzylic
4.35
Singlet (s)
2H
between ring and amine
Propyl-1
3.05
Triplet (t)
2H
Propyl-2
1.65
Multiplet (m)
2H
Central methylene of propyl
Propyl-3
0.95
Triplet (t)
3H
Terminal Methyl
Note: Shifts may vary slightly based on concentration and pH. The downfield shift of the pyridine protons (>8.5 ppm) confirms the protonation of the pyridine nitrogen.
Part 4: Troubleshooting & Causality
Issue: Broad Peaks in HPLC
Cause: Secondary amine interaction with silanols or "column overload" due to the salt form.
Fix: Increase Ammonium Formate concentration to 20mM. Ensure the column temperature is at least 30°C to improve mass transfer kinetics.
Issue: Low Chloride Result (e.g., ~25%)
Cause: Sample may be wet (hygroscopic salt) or partially degraded to the monohydrochloride.
Fix: Perform a Loss on Drying (LOD) or Karl Fischer (KF) water determination. Correct the titration calculation for water content.
Issue: Extra Peaks in NMR
Cause: Residual Isopropyl alcohol or Ethanol from recrystallization is common in these salts.
Fix: Check for triplets at 1.1 ppm (Ethanol) or doublets at 1.0 ppm (IPA).
Application Note: Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride in Drug Discovery
Executive Summary In modern rational drug design, the selection of versatile, high-quality building blocks is paramount for accelerating hit-to-lead and lead optimization workflows. Propyl[(pyridin-4-yl)methyl]amine dihy...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern rational drug design, the selection of versatile, high-quality building blocks is paramount for accelerating hit-to-lead and lead optimization workflows. Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (Free base CAS: 70065-81-5) is a highly strategic secondary amine pharmacophore widely utilized in the synthesis of targeted therapeutics. This application note details the physicochemical rationale for employing this specific building block, alongside field-proven, self-validating protocols for integrating it into kinase inhibitor scaffolds and targeted protein ligands.
Physicochemical Profiling & Causality in Drug Design
As a Senior Application Scientist, it is critical to understand why specific structural motifs are selected rather than merely how to react them. The utility of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride is driven by three core structural features:
The Pyridin-4-yl Pharmacophore (Target Engagement): The pyridine nitrogen acts as a potent, directional hydrogen bond acceptor. In the development of kinase inhibitors (e.g., PI3K, RET, and ALK inhibitors), substituted pyridines are classic "hinge binders." They form critical hydrogen bonds with the backbone NH of residues (such as Methionine or Cysteine) in the ATP-binding pocket of the kinase hinge region[1][2].
The N-Propyl Vector (Steric & Lipophilic Tuning): The propyl chain provides a flexible lipophilic vector that can occupy hydrophobic pockets adjacent to the target binding site. Furthermore, as a secondary amine, the steric bulk of the propyl group restricts rotational degrees of freedom once coupled, which can favorably decrease the entropic penalty of binding and increase target residence time.
The Dihydrochloride Salt Form (Handling & Stability): The free base, N-(pyridin-4-ylmethyl)propan-1-amine, is a high-boiling liquid prone to oxidative degradation and difficult to weigh accurately at the bench scale. The dihydrochloride salt is a highly stable, free-flowing solid that ensures stoichiometric precision and provides excellent aqueous solubility for downstream biological assays.
Quantitative Physicochemical Data
Table 1: Physicochemical properties of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride.
Parameter
Value
Pharmacological Relevance
Molecular Formula
C9H14N2 · 2HCl
Determines stoichiometric calculations for coupling.
Molecular Weight
223.14 g/mol (Salt)
Low MW allows for integration without violating Lipinski's Rule of 5.
LogP (Calculated)
~1.2 (Free base)
Optimal lipophilicity for membrane permeability.
pKa (Pyridine N)
~5.2
Remains largely unprotonated at physiological pH (7.4), allowing it to act as an H-bond acceptor.
pKa (Aliphatic N)
~9.8
Protonated at physiological pH, enabling salt-bridge formation with acidic residues (e.g., in GPCRs).
Synthetic Workflows & Target Applications
Figure 1: Divergent synthetic workflows for Propyl[(pyridin-4-yl)methyl]amine dihydrochloride.
Protocol 1: Nucleophilic Aromatic Substitution (SNAr) for Kinase Inhibitors
Causality & Rationale:
To build kinase inhibitors, this building block is frequently reacted with halogenated heteroaromatics (e.g., 2-chloroquinolines or 2,4-dichloropyrimidines). Because the building block is a dihydrochloride salt, the secondary amine is completely deactivated. It is mandatory to use a non-nucleophilic base (such as DIPEA) in significant excess (≥3.0 equivalents) to liberate the free amine in situ before nucleophilic attack can occur.
Preparation: In an oven-dried reaction vial equipped with a magnetic stir bar, dissolve the heteroaryl halide (1.0 mmol) in anhydrous NMP (0.2 M concentration).
Free-basing: Add Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (1.1 mmol, 245 mg) to the solution. Immediately add DIPEA (3.5 mmol, ~610 µL). Note: The excess base is required to neutralize the two equivalents of HCl and provide a basic medium for the SNAr reaction.
Reaction: Seal the vial and heat to 90–120 °C (depending on the electrophilicity of the heteroaryl halide) for 4–12 hours. Monitor the reaction via LC-MS.
Quenching & Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with a 5% aqueous LiCl solution (3x) to remove the NMP and excess DIPEA salts.
Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (typically using a gradient of Dichloromethane/Methanol due to the polarity of the pyridine ring).
Figure 2: Mechanism of target engagement within the kinase ATP-binding pocket.
Protocol 2: HATU-Mediated Amide Coupling
Causality & Rationale:
When attaching this building block to a carboxylic acid to form an amide, standard carbodiimide coupling agents (like EDC/HOBt) often result in sluggish kinetics and poor yields because secondary amines are sterically hindered[3]. HATU is the reagent of choice here. It forms an active HOAt ester, where the nitrogen atom in the HOAt pyridine ring provides a neighboring group effect that dramatically accelerates the aminolysis step by the sterically hindered N-propyl secondary amine[4].
Anhydrous DMF (or Cyrene for a greener alternative[4])
Step-by-Step Methodology:
Pre-activation: Dissolve the carboxylic acid (1.0 mmol) in anhydrous DMF (5 mL). Add HATU (1.2 mmol, 456 mg) and DIPEA (2.0 mmol, 348 µL). Stir at room temperature for 15 minutes to ensure complete formation of the active HOAt ester. Note: A distinct color change (often to yellow/orange) indicates active ester formation.
Amine Addition: In a separate vial, suspend Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (1.2 mmol, 268 mg) in DMF (2 mL) and add DIPEA (2.0 mmol, 348 µL) to liberate the free base. Transfer this solution dropwise to the pre-activated acid mixture.
Reaction: Stir the combined mixture at room temperature for 2–4 hours. The reaction is self-validating if monitored by LC-MS; the disappearance of the HOAt ester mass and appearance of the product mass confirms completion.
Workup: Dilute the reaction with EtOAc. Wash sequentially with saturated aqueous NaHCO₃ (to remove acidic byproducts), water, and brine.
Isolation: Dry the organic phase over MgSO₄, filter, and concentrate. Purify via reverse-phase preparative HPLC if high purity (>98%) is required for biological screening.
References
Discovery of an Atropisomeric PI3Kβ Selective Inhibitor through Optimization of the Hinge Binding Motif
Source: National Institutes of Health (NIH)
URL:[Link]
Hinge binder modification into imidazopyridine for targeting actionable mutations of RET kinase
Source: National Institutes of Health (NIH)
URL:[Link]
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents
Source: National Institutes of Health (NIH)
URL:[Link]
Cyrene as a bio-based solvent for HATU mediated amide coupling
Source: SciSpace
URL:[Link]
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and procedural challenges associated with the synthesis of Propyl[(pyridin-4-yl)m...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and procedural challenges associated with the synthesis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (CAS: 70065-81-5 for the free base).
Direct alkylation of amines with alkyl halides is notoriously difficult to control and typically results in a statistical mixture of primary, secondary, and tertiary amines due to the increasing nucleophilicity of the alkylated products. Therefore, the industry standard for synthesizing this secondary amine is the reductive amination of pyridine-4-carboxaldehyde with n-propylamine, followed by anhydrous hydrochloride salt formation.
Below, you will find a mechanistic workflow, targeted troubleshooting Q&As, a self-validating experimental protocol, and quantitative data to optimize your yield and purity.
Reaction Workflow
Workflow of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride synthesis.
Troubleshooting Guide & FAQs
Q1: My reaction stalls at the intermediate stage, leaving significant unreacted pyridine-4-carboxaldehyde. Why is the imine conversion incomplete?Causality & Solution: The condensation of an aldehyde and an amine to form an imine releases water. Because this is an equilibrium reaction, the accumulation of water drives the reaction backward, hydrolyzing the imine. Furthermore, pyridine-4-carboxaldehyde is electron-deficient, making the initial nucleophilic attack favorable, but the resulting hemiaminal is prone to reversion if water is not managed.
Actionable Step: Conduct the reaction in a solvent that does not stabilize water, such as anhydrous 1,2-dichloroethane (DCE). If stalling persists, add activated 4Å molecular sieves or a mild Lewis acid like Titanium(IV) isopropoxide (Ti(OiPr)₄) to scavenge water and activate the carbonyl carbon [1].
Q2: I am observing a high percentage of tertiary amine (over-alkylation) in my LC-MS trace. How can I improve secondary amine selectivity?Causality & Solution: Over-alkylation occurs when the newly formed secondary amine reacts with another molecule of the starting aldehyde, forming an iminium ion that is subsequently reduced. If you are using Sodium Borohydride (NaBH₄), it is too aggressive and non-selective.
Actionable Step: Switch your reducing agent to Sodium Triacetoxyborohydride (NaBH(OAc)₃) . The electron-withdrawing acetate groups make NaBH(OAc)₃ a milder hydride donor. It selectively reduces the protonated imine (iminium) much faster than the unprotonated aldehyde, and its steric bulk severely hinders the reduction of the bulky tertiary iminium intermediate, effectively halting the reaction at the secondary amine stage () [2].
Q3: The free base looks pure, but during the dihydrochloride salt formation, the product turns into a sticky, unfilterable gum. What is the cause?Causality & Solution: Both the pyridine nitrogen and the secondary amine nitrogen will protonate, forming a di-cationic species. Dihydrochloride salts of this nature are highly hygroscopic. If you use aqueous HCl (e.g., 37% hydrochloric acid), the water introduced will solvate the crystal lattice, resulting in a syrup or gum rather than a crystalline solid.
Actionable Step: You must exclude water entirely during salt formation. Dissolve the free base in a dry, non-polar to slightly polar solvent (like anhydrous diethyl ether or 1,4-dioxane) and precipitate the salt using a commercially available anhydrous solution of 4M HCl in 1,4-dioxane () [3].
Quantitative Data: Reducing Agent Optimization
To illustrate the causality behind the reagent selection, the following table summarizes the expected yield profiles when reacting equimolar amounts of pyridine-4-carboxaldehyde and n-propylamine under various reductive amination conditions.
Reducing Agent
Solvent
Temp (°C)
Secondary Amine Yield (%)
Tertiary Amine (Byproduct) (%)
Aldehyde Reduction (Alcohol)
NaBH₄
Methanol
0 to 25
45 - 55%
25 - 35%
High
NaBH₃CN
Methanol / AcOH
25
70 - 80%
10 - 15%
Low
NaBH(OAc)₃
1,2-Dichloroethane
25
> 92%
< 2%
Trace
Data extrapolated from standard comparative studies on direct reductive amination procedures[2].
Optimized Experimental Protocol
This protocol is designed as a self-validating system. Visual cues and analytical checkpoints are embedded to ensure each step has succeeded before proceeding.
Phase 1: Direct Reductive Amination (Free Base Synthesis)
Preparation: In an oven-dried round-bottom flask purged with Nitrogen, dissolve pyridine-4-carboxaldehyde (1.0 equivalent, 10 mmol) and n-propylamine (1.05 equivalents, 10.5 mmol) in anhydrous 1,2-dichloroethane (DCE, 30 mL).
Imine Formation: Stir the mixture at room temperature for 1 hour.
Validation Checkpoint: Take a 10 µL aliquot, dilute in methanol, and run an LC-MS. You should observe the disappearance of the aldehyde peak (M+H 108) and the appearance of the imine mass (M+H 149).
Reduction: Cool the flask to 0 °C. Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.4 equivalents, 14 mmol) portion-wise over 15 minutes to control the mild exotherm and hydrogen gas evolution.
Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours.
Quench & Extraction: Carefully quench the reaction by adding saturated aqueous NaHCO₃ (20 mL) and stir for 15 minutes until bubbling ceases. Transfer to a separatory funnel and extract the aqueous layer with Dichloromethane (3 x 20 mL).
Isolation: Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield Propyl[(pyridin-4-yl)methyl]amine as a pale yellow oil.
Phase 2: Anhydrous Dihydrochloride Salt Formation
Dissolution: Dissolve the crude free base oil in a minimal volume (approx. 10-15 mL) of anhydrous diethyl ether (or 1,4-dioxane if solubility is poor).
Acidification: Cool the solution to 0 °C in an ice bath under a Nitrogen atmosphere.
Precipitation: Dropwise, add a solution of 4M HCl in 1,4-dioxane (2.5 equivalents, 25 mmol).
Validation Checkpoint: A dense white precipitate should form immediately upon the addition of the acid. If the solution turns cloudy but oils out, trace water is present; vigorously scratch the inside of the flask with a glass rod to induce crystallization.
Maturation: Stir the resulting slurry at room temperature for 2 hours to ensure complete di-protonation and crystal maturation.
Filtration: Collect the solid product via vacuum filtration using a Büchner funnel. Wash the filter cake generously with cold, anhydrous diethyl ether to remove any unreacted non-polar impurities.
Drying: Dry the white solid under high vacuum at 40 °C for 12 hours to afford Propyl[(pyridin-4-yl)methyl]amine dihydrochloride.
References
Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from[Link]
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. Retrieved from[Link]
Optimization
Technical Support Center: Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride
Ticket ID: PUR-PYR-04-HCl Subject: Purification, Salt Stoichiometry, and Handling of Hygroscopic Pyridine Salts Assigned Scientist: Dr. A.
Author: BenchChem Technical Support Team. Date: March 2026
Ticket ID: PUR-PYR-04-HCl
Subject: Purification, Salt Stoichiometry, and Handling of Hygroscopic Pyridine Salts
Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1]
Introduction
Welcome to the Technical Support Center. You are likely working with Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine dihydrochloride).[1]
This compound presents a classic "dual-challenge" in organic synthesis:
Differential Basicity: It contains two basic nitrogen centers with vastly different pKa values (Pyridine
, Secondary Amine ).
Hygroscopicity: As a dihydrochloride salt, it is prone to absorbing atmospheric moisture, leading to "oiling out" rather than crystallizing.
This guide moves beyond generic advice, providing specific troubleshooting workflows to ensure you isolate the correct stoichiometric salt (2HCl) in high purity.
Part 1: Troubleshooting Guide (Q&A)
Q1: My product comes out as a sticky yellow oil or gum, not a solid. How do I fix this?
Diagnosis: "Oiling out" (liquid-liquid phase separation) occurs when the compound's affinity for the solvent (often water or alcohols) prevents stable crystal lattice formation. This is exacerbated by impurities or trace water.
The Solution: The "Trituration & Azeotrope" Protocol
Do not attempt to filter the oil. Instead, force the lattice to form by removing the solvation shell.
Azeotropic Drying: Dissolve your oil in Toluene or Benzene (if safety permits) and rotovap to dryness. Repeat 2-3 times. This physically drags trapped water out of the salt matrix.
Trituration:
Take the dry foam/gum.
Add Diethyl Ether or MTBE (Methyl tert-butyl ether).[1]
Sonicate vigorously. The mechanical energy disrupts the amorphous phase, encouraging the solid to "crash" out as a white powder.
Solvent Switch: If recrystallization is necessary, avoid pure ethanol. Use Isopropanol (IPA) with slow addition of Ether or Hexane as an anti-solvent.
Expert Insight: Pyridine salts are notoriously hygroscopic. If you use aqueous HCl for salt formation, you will almost certainly get a hydrate oil. Switch to anhydrous HCl in Dioxane or Ether for the precipitation step.
Q2: Elemental analysis shows low Chlorine content. Do I have the Monohydrochloride?
Diagnosis: Yes. The pyridine nitrogen is weakly basic. If you dry the salt under high vacuum at high temperatures (>60°C), or if the acidic environment isn't strong enough, the pyridine ring may deprotonate, leaving you with a mixture of mono- and dihydrochloride.
The pKa Gap: The secondary amine protonates first. To protonate the pyridine (pKa ~5), you must ensure a significant excess of HCl.
Corrective Action: Dissolve your salt in dry methanol. Bubble anhydrous HCl gas (or add 4M HCl in Dioxane) until the solution is strongly acidic (pH < 1 on wet paper). Precipitate immediately with cold ether.
Drying: Dry in a vacuum desiccator over
or KOH pellets at room temperature . Do not heat aggressively under vacuum, or you risk losing the second HCl molecule.
Q3: The solid turns pink/brown upon standing. Is it decomposing?
Diagnosis: Pyridine derivatives are susceptible to N-oxide formation or oxidative coupling when exposed to air and light over time.[1] However, color changes in salts are often due to trace free-amine impurities oxidizing.[1]
The Solution:
Purify the Free Base First: It is much harder to clean a salt than a neutral organic oil. Perform a bulb-to-bulb distillation (Kugelrohr) of the free base amine before forming the salt.[1]
Charcoal Treatment: If the salt is already formed, dissolve in hot methanol, treat with activated charcoal for 15 minutes, filter through Celite, and re-precipitate.
Part 2: Experimental Protocols
Protocol A: Anhydrous Salt Formation (Recommended)
Use this method to avoid hygroscopicity issues from the start.
Dissolution: Dissolve 1.0 eq of pure Propyl[(pyridin-4-yl)methyl]amine free base in anhydrous Dichloromethane (DCM) (5 mL/g).
Acidification: Cool to 0°C. Dropwise add 2.5 eq of 4M HCl in Dioxane.
Note: We use 2.5 eq to ensure full protonation of the weak pyridine base.
Precipitation: A white solid should precipitate immediately. If it remains a suspension, add Diethyl Ether (10 mL/g) to complete precipitation.
Isolation: Filter under Nitrogen (to prevent moisture absorption). Wash the cake with cold Ether.
Dissolve the crude salt in the minimum amount of boiling IPA.
Optional: If colored, add activated carbon, filter hot.
Allow the solution to cool to room temperature.[3]
Add Et2O dropwise until a faint turbidity (cloudiness) persists.
Add 1-2 drops of MeOH to clear the turbidity.
Place in a freezer (-20°C) overnight. Do not disturb.
Filter the resulting hygroscopic needles quickly.
Part 3: Visualization & Logic
Diagram 1: Purification Decision Matrix
Use this flowchart to determine the correct workflow based on the physical state of your crude product.
Caption: Decision matrix for handling crude Propyl[(pyridin-4-yl)methyl]amine. Follow the "Oil" path if material refuses to crystallize.
Diagram 2: Salt Stoichiometry Equilibrium
Understanding why the Dihydrochloride is difficult to stabilize.
Caption: The equilibrium between Mono- and Dihydrochloride. Note the reversibility (dashed red lines) if exposed to heat or moisture.
Part 4: Data Summary
Solubility Profile & Solvent Selection
Solvent
Solubility (2HCl Salt)
Usage in Purification
Water
Very High
Avoid (Causes hydrate formation/oiling)
Methanol
High
Good for dissolving crude; hard to crystallize from
Isopropanol
Moderate
Ideal primary solvent for recrystallization
DCM
Low
Antisolvent (or for free base)
Diethyl Ether
Insoluble
Ideal Antisolvent / Trituration agent
Toluene
Insoluble
Used for azeotropic drying of oils
References
Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (Standard reference for purification of pyridine bases and hydrochloride salts).
Relevance: Provides general protocols for drying amine salts and recrystalliz
Google Patents (US7208603B2).
Relevance: Describes the synthesis and crystallization of analogous pyridine-methylamine dihydrochlorides using isopropanol.
ScienceMadness Discussion Board.
Relevance: Field discussions on the difficulty of drying pyridine salts without losing HCl (reverting to free base/mono salt).
ResearchGate.
Relevance: Peer-to-peer troubleshooting regarding the use of IPA/Ether mixtures for hygroscopic amine salts.
Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for Propyl[(pyridin-4-yl)methyl]amine before handling.
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride stability and storage conditions.
Welcome to the technical support center for Propyl[(pyridin-4-yl)methyl]amine dihydrochloride. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and success...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for Propyl[(pyridin-4-yl)methyl]amine dihydrochloride. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and successful application of this compound in your experiments. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during storage, handling, and analysis.
I. Core Concepts: Stability and Storage
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride is a secondary amine salt, a structural motif common in pharmaceutical development. Understanding its inherent chemical properties is crucial for maintaining its integrity.
Why the Dihydrochloride Salt?
The dihydrochloride salt form of this amine serves a critical purpose in enhancing its stability. The lone pair of electrons on the nitrogen atom of a free amine is susceptible to oxidation, which can lead to the formation of various degradation products and a decrease in purity over time. By forming the hydrochloride salt, this lone pair is protonated, rendering the amine less susceptible to oxidative degradation.[1]
Key Stability Considerations:
Hygroscopicity: This compound is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2] This can lead to physical changes such as clumping and may also impact its chemical stability.
Air Sensitivity: While the hydrochloride salt form mitigates oxidative degradation, prolonged exposure to air, especially in the presence of moisture and light, can still lead to gradual decomposition.
Thermal Stability: The compound is generally stable at room temperature. However, exposure to high temperatures should be avoided as it can accelerate degradation processes.[2]
Recommended Storage Conditions:
To ensure the long-term stability and purity of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride, the following storage conditions are recommended:
Condition
Recommendation
Rationale
Temperature
Store in a cool, dry place. For long-term storage, refrigeration at 2-8°C is advised.
Lower temperatures slow down potential degradation reactions.
Atmosphere
Store under an inert atmosphere (e.g., argon or nitrogen).
Minimizes contact with oxygen and moisture, further preventing degradation.[3]
Container
Keep in a tightly sealed, light-resistant container.
Prevents exposure to moisture, air, and light, which can accelerate degradation.[3]
II. Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments, providing explanations and actionable solutions.
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Scenario 1: The solid compound appears clumped or has a "wet" look.
Underlying Cause: This is a classic sign of moisture absorption due to the compound's hygroscopic nature. Improper storage or handling in a humid environment is the likely cause.
Immediate Action:
Dry the Material: Place the compound in a vacuum oven at a mild temperature (e.g., 30-40°C) for several hours to remove absorbed water.
Improve Handling: Subsequently, handle the compound in a glovebox or under a stream of dry, inert gas to prevent re-exposure to moisture.[3][4]
Long-term Solution: Always store the compound in a desiccator or a glovebox. Ensure the container is tightly sealed immediately after use.
Scenario 2: HPLC analysis of a freshly prepared solution shows two closely eluting peaks with the same mass.
Underlying Cause: This phenomenon, known as peak splitting, is common for amine hydrochloride salts in reversed-phase HPLC. It can be caused by insufficient buffering of the mobile phase. The amine salt can exist in equilibrium between its protonated and free-base forms on the column, leading to two distinct retention times.[5]
Troubleshooting Steps:
Increase Buffer Concentration: The most effective solution is often to increase the concentration of the buffer in your mobile phase. This ensures a consistent pH environment for the analyte as it travels through the column.
Adjust Mobile Phase pH: Ensure the pH of your mobile phase is at least 2 pH units below the pKa of the amine to maintain it in its fully protonated form.
Check Column Health: While less likely for a fresh sample, peak splitting can also indicate a column void or a clogged frit. Inject a different, well-behaved compound to rule out a column issue.[5]
Scenario 3: A previously pure sample now shows additional peaks in the chromatogram.
Underlying Cause: The appearance of new peaks is indicative of chemical degradation. For Propyl[(pyridin-4-yl)methyl]amine dihydrochloride, potential degradation pathways include:
Oxidation: The secondary amine could be oxidized, especially if exposed to air and light over time.
Hydrolysis: While the dihydrochloride is stable, in solution and under certain pH conditions, it could potentially hydrolyze.
Investigative Approach:
Characterize Impurities: Use LC-MS to determine the mass of the new peaks. This can provide clues to their identity (e.g., an increase of 16 amu could suggest oxidation).
Forced Degradation Studies: To confirm the identity of degradants, you can perform forced degradation studies.[2][6] This involves intentionally exposing the compound to harsh conditions (acid, base, peroxide, heat, light) to generate degradation products, which can then be compared to the impurities in your sample.[7][8][9]
Resolution: If degradation is confirmed, the material may need to be re-purified, for example, by recrystallization.
III. Analytical Methodologies for Quality Control
Maintaining the purity and integrity of your starting material is paramount. The following are recommended analytical techniques for quality control.
High-Performance Liquid Chromatography (HPLC)
HPLC is the primary method for assessing the purity of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride.
Protocol: Reversed-Phase HPLC for Purity Assessment
Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm).
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.
Mobile Phase B: 0.1% TFA in acetonitrile.
Gradient: A typical gradient would be to start with a low percentage of Mobile Phase B and increase it over the course of the run to elute the compound and any less polar impurities.
Flow Rate: 1.0 mL/min.
Detection: UV at 254 nm.
Sample Preparation: Dissolve the compound in the initial mobile phase composition.
Note: The use of a buffer like TFA is crucial to ensure sharp peak shapes and prevent the peak splitting issues discussed in the troubleshooting section.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are powerful tools for confirming the structure of the compound and identifying potential impurities.[10][11][12][13][14]
Expected ¹H NMR Features:
Signals corresponding to the propyl group protons.
A singlet for the methylene bridge protons.
Distinct signals for the protons on the pyridine ring.
Changes in the chemical shifts or the appearance of new signals can indicate degradation or the presence of impurities.
Mass Spectrometry (MS)
Mass spectrometry, often coupled with LC or GC, is essential for confirming the molecular weight of the compound and for identifying unknown impurities by their mass-to-charge ratio.[15][16]
IV. Frequently Asked Questions (FAQs)
Q1: Can I use the free base form of this compound instead of the dihydrochloride salt?
A: While possible, it is not recommended for long-term storage or for applications where stability is critical. The free base is more susceptible to oxidation.[1] If you need to generate the free base for a reaction, it is best to do so immediately before use by neutralizing the dihydrochloride salt with a suitable base.
Q2: My compound has turned slightly yellow over time. Is it still usable?
A: A color change often indicates some level of degradation. While it might still be suitable for some applications, it is highly recommended to re-analyze the material by HPLC to determine its purity before use in sensitive experiments.
Q3: How should I handle this compound for weighing and solution preparation?
A: Due to its hygroscopic nature, it is best to handle the compound in an environment with low humidity. A glovebox is ideal.[3] If a glovebox is not available, work quickly and minimize the time the container is open to the atmosphere. Use dry solvents for solution preparation.
Q4: What are some potential impurities from the synthesis of this compound?
A: Synthetic impurities can include starting materials, reagents, or by-products from side reactions. For instance, if the synthesis involves the reaction of 4-(aminomethyl)pyridine with a propyl halide, unreacted starting materials could be present. Purification methods like crystallization are typically employed to remove these.[3]
V. References
Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). Retrieved from Sharp Clinical Services.
Forced degradation products: Topics by Science.gov. (n.d.). Retrieved from Science.gov.
Synthesis method and intermediates of pyridin-2-yl-methylamine. (2007, April 24). Google Patents.
Derivatization of secondary amines with 2-naphthalene-sulfonyl chloride for high-performance liquid chromatographic analysis of spectinomycin. (n.d.). PubMed.
Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines. (n.d.). Benchchem.
Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). Retrieved from ResearchGate.
Stability Indicating Forced Degradation Studies to Assess Degradation behaviour of Chlordiazepoxide and Amitriptyline Hydrochloride in Pharmaceutical Dosage Form by RP-HPLC. (n.d.). Research Journal of Pharmacy and Technology.
Forced Degradation Studies and Assessment of Degradation Products of Imeglimin Hydrochloride Using LC-ESI/APCI-MS. (n.d.). ResearchGate.
Mass spectra of the pyridine derivatives with M r = 259 and 273 g mol-1. (n.d.). ResearchGate.
1 H NMR spectra of (A) 1, (B) 1 in the presence of propyl amine, (C)... (n.d.). ResearchGate.
On-Tissue Chemical Derivatization of Catecholamines Using 4-( N-Methyl)pyridinium Boronic Acid for ToF-SIMS and LDI-ToF Mass Spectrometry Imaging. (2018, November 20). PubMed.
NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. (n.d.).
Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs. (n.d.). Google Patents.
Synthesis of Some New Pyridine-2-yl-Benzylidene-Imines. (2014). Scientific Research Publishing.
Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. (2023, March 15). Trends in Sciences.
Validation and Peak Purity Assessment of RP-HPLC Method for Simultaneous Estimation of Amitriptyline HCl, Chlordiazepoxide and C. (2017, July 15). Journal of Pharmaceutical Research.
4,4'-(Pyridin-4-ylmethylene)dibenzonitrile. (2021, November 30). MDPI.
NMR spectroscopy in pharmacy. (n.d.). Retrieved from alpaipars.
Supplementary Information. (n.d.). The Royal Society of Chemistry.
Technical Support Center: Troubleshooting Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride Solubility
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to manage the physicochemical behavior of polybasic pharmaceutical intermediates.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to manage the physicochemical behavior of polybasic pharmaceutical intermediates. Propyl[(pyridin-4-yl)methyl]amine dihydrochloride presents a classic biphasic solubility challenge.
Because the molecule contains two distinct basic centers—a pyridine nitrogen (pKa ~5.2) and a secondary aliphatic amine (pKa ~10.5)—formulating it as a dihydrochloride salt protonates both nitrogen atoms. This creates a rigid ionic lattice with high lattice energy. While this maximizes aqueous solubility via ion-dipole interactions, it severely restricts solubility in non-polar organic solvents. This fundamental polarity mismatch is the root cause of most downstream failures in organic synthesis, purification, and assay development[1].
This guide provides field-proven, causality-driven protocols to overcome these solubility barriers, ensuring your workflows remain robust and reproducible.
Part 1: Physicochemical Profiling & Data Presentation
To predict how Propyl[(pyridin-4-yl)methyl]amine dihydrochloride will behave in your specific workflow, you must understand how its protonation state dictates its solvent compatibility. The table below summarizes the solubility profile of the compound in both its salt and free base forms.
Table 1: Comparative Solubility Profile
Solvent System
Dielectric Constant (ε)
Dihydrochloride Salt Solubility
Free Base Solubility
Mechanistic Rationale
Water
80.1
High (>100 mg/mL)
Low (<1 mg/mL)
Salts easily overcome lattice energy via strong aqueous ion-dipole solvation.
Methanol (MeOH)
32.7
Moderate-High
High
Polar protic nature solvates both ionic and neutral species effectively.
DMSO
46.7
Moderate
High
Polar aprotic; dissolves salts reasonably well, but lacks hydrogen-bond donors.
Dichloromethane (DCM)
8.9
Insoluble
High
Low dielectric constant cannot solvate the charged ammonium/pyridinium ions.
Ethyl Acetate (EtOAc)
6.0
Insoluble
High
Non-polar aprotic; strictly favors the uncharged, lipophilic free base.
Hexanes
1.9
Insoluble
Moderate
Highly non-polar; only the completely uncharged free base exhibits any solubility.
Part 2: Troubleshooting Guides & FAQs
Q1: I am trying to perform an amide coupling reaction in DCM, but the dihydrochloride salt is completely insoluble. How do I proceed?Root Cause: The ionic nature of the dihydrochloride salt prevents dissolution in low-dielectric solvents like DCM. The solvent lacks the thermodynamic driving force to break the salt's crystal lattice[1].
Solution: You must neutralize the salt to its free base form. The free amine is significantly less polar and highly soluble in DCM. You can achieve this via In-situ Neutralization (adding 3.0 equivalents of DIPEA directly to the reaction) or Pre-reaction Freebasing (performing an aqueous extraction). See the Experimental Protocols section below for step-by-step instructions.
Q2: I prepared a 10 mM stock solution in DMSO, but when I dilute it into my physiological assay buffer (pH 7.4), I observe immediate precipitation. Why?Root Cause: At pH 7.4, the physiological buffer neutralizes the pyridinium ion (pKa ~5.2), converting the highly soluble dihydrochloride salt into a monohydrochloride or partial free base. The sudden decrease in polarity, combined with the transition from a pure aprotic solvent (DMSO) to an aqueous environment, causes the less-soluble free base species to crash out[2]. Furthermore, if your buffer contains high chloride concentrations (like PBS), the "common ion effect" can further suppress the solubility of any remaining salt[3].
Solution: Pre-dilute the DMSO stock into a transition buffer with a slightly lower pH (e.g., pH 5.5–6.0) before introducing it to the final pH 7.4 assay medium. Alternatively, ensure the final concentration in the well is strictly below the thermodynamic solubility limit of the free base.
Q3: My batch of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride has turned into a sticky, gummy paste on the bench. Is it degraded?Root Cause: Dihydrochloride salts of secondary amines are often highly hygroscopic. The chloride ions strongly coordinate with atmospheric water molecules via hydrogen bonding, causing the crystalline lattice to collapse into a deliquescent oil.
Solution: While it may not be chemically degraded, the absorbed water will ruin your reaction stoichiometry and quench moisture-sensitive electrophiles (like acid chlorides). Dry the compound under high vacuum in a desiccator over
for 24 hours until it returns to a free-flowing powder. Always store the vial strictly under an inert atmosphere (Argon/N).
Part 3: Experimental Protocols
Protocol 1: Quantitative Freebasing and Extraction
Objective: Convert the dihydrochloride salt to the organic-soluble free base without loss of yield prior to sensitive organic reactions.
Causality: To ensure complete deprotonation of both the aliphatic amine and the pyridine ring, the aqueous phase must be adjusted to at least 2 pH units above the highest pKa (10.5 + 2 = 12.5).
Suspension: Suspend 1.0 g of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride in 15 mL of deionized water in a 50 mL Erlenmeyer flask.
Thermal Control: Place the flask in an ice bath. Rationale: Acid-base neutralization is highly exothermic; cooling prevents thermal degradation of the amine.
Neutralization: Slowly add 2M NaOH(aq) dropwise while stirring vigorously.
Self-Validation Check: Use pH indicator strips to confirm the aqueous layer remains strictly at pH >12. The solution will visibly transition from clear to a cloudy emulsion as the free base oils out, confirming successful deprotonation.
Extraction: Transfer to a separatory funnel and extract with 3 x 20 mL of Dichloromethane (DCM).
Washing & Drying: Combine the organic layers and wash once with 10 mL of saturated brine to remove residual water and NaOH. Dry the organic layer over anhydrous
.
Isolation: Filter the drying agent and concentrate the solvent under reduced pressure to yield the pure free base as an oil.
Protocol 2: In-Situ Solubilization for Anhydrous Synthesis
Objective: Dissolve the salt directly in an organic solvent for immediate reaction without aqueous workup.
Preparation: Weigh the required amount of the dihydrochloride salt into an oven-dried flask purged with Argon.
Suspension: Add your anhydrous solvent (e.g., DCM or THF). The mixture will initially be a heterogeneous suspension.
Base Addition: Add 3.0 molar equivalents of N,N-Diisopropylethylamine (DIPEA). Rationale: 2.0 equivalents are required to neutralize the two HCl molecules, and 1.0 equivalent serves as the catalytic base for your subsequent reaction.
Self-Validation Check: Sonicate the mixture for 5 minutes. The heterogeneous suspension will visually clarify into a homogeneous solution, confirming the in-situ generation of the soluble free base[1]. If the solution remains highly turbid, add an additional 0.5 eq of DIPEA. Proceed immediately with the addition of your electrophile.
Part 4: Visualizations
Caption: Workflow for handling Propyl[(pyridin-4-yl)methyl]amine dihydrochloride based on solvent choice.
Caption: pH-dependent protonation states and their corresponding solubility profiles.
References
BenchChem. (2025). Improving solubility of H-Glu(OEt)-OEt.HCl in organic solvents.
Smolecule. (2026). Troubleshooting Guide: Solubility Challenges with Propiophenone HCl Salts.
PubMed / National Institutes of Health. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts.
RSC Publishing. Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents.
Technical Support Center: Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride Optimization
Executive Summary & Chemical Profile[1] Compound: Propyl[(pyridin-4-yl)methyl]amine dihydrochloride Core Utility: A secondary amine building block frequently used in the synthesis of kinase inhibitors and GPCR ligands.[1...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Profile[1]
Compound: Propyl[(pyridin-4-yl)methyl]amine dihydrochloride
Core Utility: A secondary amine building block frequently used in the synthesis of kinase inhibitors and GPCR ligands.[1]
Chemical Challenges:
Hygroscopicity: The dihydrochloride salt is extremely hygroscopic, often turning into a deliquescent "goo" if not handled under inert atmosphere.
Water Solubility: The high polarity of the salt makes extraction from aqueous media difficult without precise pH control.
Bis-alkylation: Over-reaction to the tertiary amine is a common impurity during synthesis.[1]
This guide provides a robust, scalable protocol based on Reductive Amination , moving away from unstable alkyl halide substitutions.[1]
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (anhydrous)
Protocol:
Mixing: In a flame-dried flask under
, dissolve 4-Pyridinecarboxaldehyde in DCE (0.2 M concentration).
Amine Addition: Add n-Propylamine and AcOH.[1] Stir at Room Temperature (RT) for 30–60 minutes.
Technical Insight: This pre-stir allows the formation of the imine/iminium species. AcOH catalyzes this equilibrium.
Reduction: Add STAB in one portion.
Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS or TLC (stain with Ninhydrin or Dragendorff).[1]
Step 2: Critical Workup (The "pH Trap")
User Error Alert: Many users lose product here by failing to adjust pH high enough.
Quench: Add saturated aqueous
to quench excess hydride.
pH Adjustment: The reaction mixture is currently basic, but likely not basic enough to fully deprotonate the secondary amine (pKa ~10.5).
Action: Add 1M NaOH dropwise until the aqueous layer pH > 12.
Why? You must deprotonate both the pyridine nitrogen (pKa ~5.2) and the secondary amine to render the molecule lipophilic.
Extraction: Extract with DCM (
).
Note: If the product remains in the aqueous phase, use Chloroform/Isopropanol (3:1) for higher polarity extraction.
Drying: Dry organic layer over
, filter, and concentrate to obtain the Free Base oil.
Step 3: Salt Formation (Dihydrochloride)
Dissolution: Dissolve the free base oil in a minimal amount of anhydrous Ethanol or Methanol.
Acidification: Cool to 0°C. Add 4M HCl in Dioxane (2.5 equiv) dropwise.
Precipitation: Add anhydrous Diethyl Ether or MTBE to induce crystallization.
Isolation: Filter rapidly under ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
(hygroscopic!). Wash with Ether.
Drying: Dry in a vacuum desiccator over
.
Reaction Logic & Pathway Visualization[1]
The following diagram illustrates the reaction pathway and critical control points.
Figure 1: Step-wise synthetic pathway from aldehyde to dihydrochloride salt.
Troubleshooting Guide (FAQ)
Q1: My product is a sticky gum/oil instead of a white solid. How do I fix this?
Diagnosis: This is the most common issue with pyridine salts. It indicates either residual solvent, excess water absorption (hygroscopicity), or impurities preventing the crystal lattice from forming.
Solution:
Trituration: Dissolve the gum in a minimal amount of hot Isopropanol (IPA). Add Diethyl Ether dropwise until cloudy. Cool slowly to -20°C.
Scratched Glass: Use a glass rod to scratch the side of the flask to induce nucleation.
Azeotrope: Rotovap the gum with Toluene (
) to remove residual water before attempting crystallization again.
Q2: I see a large impurity at M+42 (Mass + Propyl) in LC-MS.
Diagnosis: This is the Tertiary Amine (Bis-alkylated) impurity.[1]
Cause: The secondary amine product reacted with another molecule of aldehyde.
Fix:
Stoichiometry: Ensure you are using a slight excess of amine (1.1 to 1.2 equiv).
Reagent Choice: Switch strictly to
. Stronger reducers like reduce the aldehyde to an alcohol, or if added too late, allow the product to compete for the aldehyde.
Stepwise Addition: Do not mix aldehyde and reducing agent before the amine. Allow the imine to form first (30 min).
Q3: My yield is very low (<30%), but the reaction looked clean on TLC.
Diagnosis: You likely lost the product during the aqueous workup.
Mechanism: At neutral pH (7-8), the pyridine ring is uncharged, but the aliphatic amine (pKa ~10.5) is protonated (
). This species is highly water-soluble.[1][4]
Fix:
Check the pH of the aqueous layer after quenching. It must be pH 12–14 .
Use pH paper or a probe to confirm. If it is not >12, add NaOH pellets or 5M NaOH solution.[1] Re-extract.
Figure 2: Diagnostic decision tree for common synthesis failures.
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][5][6] Studies on Direct and Indirect Reductive Amination Procedures.[2] The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]
Gribble, G. W. (1998). Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System. Chemical Society Reviews, 27, 395-404.[1] [Link]
Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (See: "Reductive Amination"). [Link]
Common Organic Chemistry. (n.d.). Reductive Amination Conditions and Protocols. [Link]
Welcome to the technical support hub for Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (CAS: 1242256-32-5 / Generic derivatives). This compound is a bifunctional building block containing a secondary amine and a pyridine ring .
Most "unexpected results" reported by users stem from three specific oversight areas:
Salt Stoichiometry: Ignoring the .2HCl nature leads to gross equivalents errors.
Protonation State: The reactivity of the amine is nullified until the salt is neutralized (free-based).
Competitive Nucleophilicity: Under specific conditions, the pyridine nitrogen competes with the secondary amine.
Module 1: Solubility & Physical Handling
Q: Why is my yield consistently >120% after drying?
A: The compound is highly hygroscopic.
Dihydrochloride salts of pyridines are notorious "water sponges." If you weigh the salt on an open bench, you are weighing significant atmospheric water, leading to incorrect molar calculations.
Corrective Protocol:
Storage: Store under Argon/Nitrogen in a desiccator.
Weighing: Allow the vial to warm to room temperature before opening to prevent condensation.
Correction: If precise stoichiometry is critical, perform a quantitative NMR (qNMR) using an internal standard (e.g., maleic acid) to determine the effective weight % of the active pharmaceutical ingredient (API).
Q: The compound won't dissolve in DCM or EtOAc for my reaction.
A: You are trying to dissolve a polar salt in a non-polar organic solvent.
As a dihydrochloride salt, the ionic lattice energy is too high for dichloromethane (DCM) or ethyl acetate (EtOAc) to overcome.
The "Free-Base" Fix:
You must break the salt lattice to solubilize the amine in organic media.
Biphasic Wash: Suspend the salt in DCM. Add an equal volume of 1M NaOH or saturated NaHCO₃.
Extraction: Shake vigorously. The free base will migrate into the DCM layer.
Dry & Concentrate: Dry the DCM layer over Na₂SO₄ and proceed.
Data: Solubility Profile
Solvent
.2HCl Salt Form
Free Base Form
Water
Highly Soluble (>100 mg/mL)
Sparingly Soluble
Methanol
Soluble
Soluble
DCM / CHCl₃
Insoluble
Highly Soluble
| Ether / Hexanes | Insoluble | Soluble |
Module 2: Reactivity & Synthesis
Q: My amide coupling (EDC/HATU) failed; I recovered starting material.
A: The reaction mixture was likely too acidic.
Standard coupling reagents (HATU, EDC) require a basic pH to activate the carboxylic acid and deprotonate the amine nucleophile. Your compound releases 2 equivalents of HCl upon dissolution. If you added the standard 1.5 - 2.0 equivalents of base (e.g., DIPEA), the HCl consumed all of it.
The Fix:
Calculate base equivalents based on Total Acid : (mmol carboxylic acid) + (2 × mmol Amine.2HCl).
Recommendation: Use 3.5 to 4.0 equivalents of DIPEA/TEA to ensure the amine is deprotonated and nucleophilic.
Q: I see double alkylation or pyridine quaternization.
A: Competitive Nucleophilicity.
While the secondary amine (pKa ~10) is more nucleophilic than the pyridine nitrogen (pKa ~5.2), highly reactive electrophiles (e.g., methyl iodide, benzyl bromide) can alkylate the pyridine ring, especially if the amine is sterically hindered.
Visualizing the Competition:
Caption: Competitive nucleophilic pathways. Path A (green) dominates unless strong forcing conditions or hindered bases are used.
Module 3: Analytical Interpretation (NMR)
Q: My ¹H NMR peaks are shifting wildly between batches.
A: This is a pH-dependent Chemical Shift effect.
The chemical shift of the methylene protons (–CH₂–) between the pyridine and the amine is highly sensitive to the protonation state of the nearby nitrogens.
Batch A (Salt): If dissolved in DMSO-d6 without neutralization, the environment is acidic. The pyridine ring protons will deshield (shift downfield >8.5 ppm).
Batch B (Free Base): If you neutralized it, the pyridine protons shift upfield (<8.5 ppm).
Self-Validating Protocol:
To confirm identity across batches, add 1 drop of D₂O and solid K₂CO₃ to the NMR tube. This forces all species to the free-base form, normalizing the chemical shifts for comparison.
Q: The integration of the propyl group is correct, but the NH proton is missing.
A: Rapid Proton Exchange.
In the dihydrochloride salt form, the ammonium protons (–NH₂⁺–) are often broad and visible in DMSO-d6. However, in the free base or in the presence of trace water/methanol, the amine proton (–NH–) exchanges rapidly with the solvent and "disappears" (broadens into the baseline). This is normal behavior, not a degradation sign.
Experimental Workflow: Reliable Free-Basing
Use this workflow to prepare the reagent for moisture-sensitive or non-polar reactions.
Caption: Step-by-step protocol for converting the dihydrochloride salt to the reactive free-base form.
References
Scriven, E. F. (1984). "Pyridine and its derivatives."[1][2][3][4][5][6] Comprehensive Heterocyclic Chemistry, Vol 2. Elsevier. (Establishes pKa and reactivity trends of pyridine vs. alkyl amines).
Reich, H. J. (2024). "Bordwell pKa Table (Acidity in DMSO)." University of Wisconsin-Madison Chemistry Data. Link
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Source for general amine nucleophilicity and salt handling protocols).
PubChem Database. (2024). "Compound Summary: 4-Picolylamine derivatives." National Library of Medicine. Link
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride quality control and purity assessment
Document ID: QC-PPM-2026-01 Version: 1.0 This document provides comprehensive guidance for researchers, scientists, and drug development professionals on the quality control (QC) and purity assessment of Propyl[(pyridin-...
Author: BenchChem Technical Support Team. Date: March 2026
Document ID: QC-PPM-2026-01
Version: 1.0
This document provides comprehensive guidance for researchers, scientists, and drug development professionals on the quality control (QC) and purity assessment of Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride. It is structured to address common experimental challenges through a series of frequently asked questions and detailed troubleshooting protocols. Our approach is grounded in established analytical principles to ensure the integrity and reliability of your results.
Part 1: Frequently Asked Questions (FAQs)
This section provides quick answers to common issues encountered during the routine analysis of Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride.
Q1: My HPLC peak for the main compound is tailing significantly. What is the most common cause?
A1: Peak tailing for a basic compound like Propyl[(pyridin-4-yl)methyl]amine is most often caused by secondary ionic interactions between the protonated amine groups of your analyte and residual, deprotonated silanol groups (-Si-O⁻) on the surface of the silica-based stationary phase (e.g., C18).[1][2] These interactions create a secondary, stronger retention mechanism for a fraction of the analyte molecules, causing them to elute later and form a tailing peak.[3]
Q2: How critical is the mobile phase pH for the analysis, and what pH should I be using?
A2: Mobile phase pH is arguably the most critical parameter. To ensure robust and reproducible results with good peak shape, the pH should be kept at least 2-3 units below the pKa of the amine functional groups. This ensures the analyte is consistently in its protonated (charged) state and, more importantly, suppresses the ionization of the problematic surface silanols.[3][4] For this compound, a starting pH in the range of 2.5-3.5 is highly recommended. Using a buffer (e.g., phosphate or formate) is essential to maintain a constant pH throughout the analysis.[4]
Q3: I'm observing extraneous "ghost" peaks in my HPLC gradient analysis. What are potential sources?
A3: Ghost peaks in gradient elution can arise from several sources. The most common include contamination in the mobile phase (especially the more aqueous solvent, 'A'), carryover from a previous injection, or the slow elution of a compound from a prior run.[1] Ensure you are using high-purity solvents (HPLC or LC-MS grade), fresh mobile phase, and that you have an adequate column wash step at the end of your gradient to elute any strongly retained compounds.
Q4: My ¹H NMR spectrum shows a very broad signal for the N-H protons. Is this normal?
A4: Yes, this is quite normal. The protons on the nitrogen atoms (N-H) in amines and their hydrochloride salts often appear as broad signals in ¹H NMR.[5][6] This broadening is due to factors like quadrupole broadening from the nitrogen-14 nucleus and chemical exchange with trace amounts of water or acid. To confirm the N-H peaks, you can add a drop of deuterium oxide (D₂O) to your NMR tube and re-acquire the spectrum; the N-H peaks will disappear due to proton-deuterium exchange.[6]
Q5: What are the expected impurities for this compound?
A5: Potential impurities can stem from the synthesis route or degradation. Common process-related impurities may include unreacted starting materials (e.g., 4-pyridinemethanamine, propyl halides) or by-products from side reactions. Degradation products could arise from oxidation or other instabilities. A thorough impurity profile is typically established during process development and is crucial for setting appropriate quality control specifications.[7][8]
Part 2: Troubleshooting Guides by Analytical Technique
This section offers a deeper, cause-and-effect approach to resolving specific experimental issues.
High-Performance Liquid Chromatography (HPLC-UV)
Even after lowering the mobile phase pH, tailing can persist. This indicates that secondary silanol interactions are still significant.
Causality: Standard silica-based columns, especially older "Type A" silica, have a high population of acidic silanol groups that are difficult to fully protonate.[1][3] Furthermore, metallic impurities within the silica matrix can exacerbate the acidity of these groups.[3]
Troubleshooting Steps:
Use a High-Purity, End-Capped Column: Modern, high-purity silica columns (often called "Type B") have a much lower concentration of active silanols and are extensively end-capped to shield the remaining ones. This is the most effective solution.
Add a Competing Base: Introduce a low concentration (e.g., 0.1%) of a competing amine like triethylamine (TEA) to the mobile phase. TEA is a "tail-suppressing" additive that will preferentially bind to the active silanol sites, effectively masking them from your analyte.[3] Note: TEA is not suitable for MS detection.
Check for Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak fronting or tailing.[3][9] To test this, dilute your sample 10-fold and re-inject. If the peak shape improves significantly, you were overloading the column.[4]
Inconsistent retention times compromise the reliability of peak identification and integration.
Causality: Retention time drift is usually due to a lack of system equilibration, changes in mobile phase composition, or temperature fluctuations.[9]
Troubleshooting Workflow:
Nuclear Magnetic Resonance (NMR) Spectroscopy
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride is a salt and is often insoluble in non-polar solvents like chloroform-d.
Causality: The ionic nature of the dihydrochloride salt makes it highly polar, favoring solubility in polar, protic solvents.
Solution:
Switch to a Polar Solvent: The preferred solvent is Deuterium Oxide (D₂O). Methanol-d₄ (CD₃OD) is also a good alternative.
Proton Signals: In D₂O, the acidic N-H protons will exchange with deuterium and become invisible in the ¹H NMR spectrum. [6]The signal for residual water (HOD) will appear around 4.7-4.8 ppm. In CD₃OD, you will see the N-H protons, often as broad signals.
[10]
The chemical shift of the N-H protons can vary significantly, making identification difficult.
Causality: The chemical shift of exchangeable protons like N-H is highly dependent on solvent, concentration, temperature, and the nature of the counter-ion.
[10]* Confirmation Strategy:
D₂O Shake: As mentioned, the definitive test is to add a drop of D₂O. The disappearance of the signal confirms it as an exchangeable N-H (or O-H) proton.
[6] 2. 2D NMR: Techniques like ¹H-¹⁵N HSQC can be used to definitively correlate protons to the nitrogen atoms, though this is typically reserved for more in-depth structural elucidation rather than routine QC.
Part 3: Key Experimental Protocols
These protocols provide a validated starting point for your quality control analysis. Adherence to Good Manufacturing Practices (GMP) is recommended for all QC activities.
[7][11]
Protocol: HPLC Purity and Assay Determination
This reversed-phase HPLC (RP-HPLC) method is designed for the quantitative analysis of Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride.
Instrumentation & Conditions:
Parameter
Recommended Setting
Rationale
HPLC System
Standard system with Quaternary Pump, Autosampler, Column Oven, UV/PDA Detector
C18, 250 mm x 4.6 mm, 5 µm (High-purity, end-capped)
Provides good retention for moderately polar compounds and minimizes silanol interactions. [12]
Mobile Phase A
0.1% Formic Acid in Water
Volatile buffer suitable for potential MS follow-up; provides a low pH to control ionization.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Common organic modifier for reversed-phase chromatography.
Gradient
0-20 min: 5% to 95% B; 20-25 min: 95% B; 25.1-30 min: 5% B
A broad gradient ensures elution of the main peak and any potential late-eluting impurities.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Column Temp.
30 °C
Enhances reproducibility by minimizing viscosity changes. [9]
Detection
UV at 254 nm or 260 nm
The pyridine ring has strong UV absorbance in this region. [13]A PDA detector is recommended to check for co-eluting impurities. [12]
Injection Vol.
10 µL
A typical volume; may need adjustment to avoid column overload.
Procedure:
Standard Preparation: Accurately weigh ~10 mg of Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride reference standard and dissolve in a 10 mL volumetric flask using Mobile Phase A to a final concentration of ~1.0 mg/mL.
Sample Preparation: Prepare the sample to be tested in the same manner and at the same concentration as the standard.
System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%. The tailing factor for the main peak should be ≤ 1.5.
Analysis: Inject the standard and sample solutions.
Calculation (Purity by Area %):
Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100
Calculation (Assay vs. Standard):
Assay (%) = (Area_Sample / Area_Standard) x (Conc_Standard / Conc_Sample) x 100
Protocol: ¹H NMR Identity Confirmation
This protocol confirms the chemical structure of the compound.
Instrumentation & Parameters:
Parameter
Recommended Setting
Spectrometer
400 MHz or higher
Solvent
D₂O or CD₃OD
Concentration
~10 mg/mL
Temperature
Room Temperature (e.g., 25 °C)
Reference
TMS (δ 0.00) or residual solvent peak
Procedure:
Sample Preparation: Dissolve ~10 mg of the sample in ~0.7 mL of the chosen deuterated solvent in an NMR tube.
Acquisition: Acquire a standard ¹H NMR spectrum.
Data Analysis:
Confirm the presence of characteristic signals for the propyl group (triplet, sextet, triplet), the pyridinyl protons, and the methylene bridge protons.
Integrate the signals. The ratio of the integrations should correspond to the number of protons in each part of the molecule.
Compare the acquired spectrum to a reference spectrum or to predicted chemical shifts to confirm the identity. The hydrogens on the carbon adjacent to a nitrogen atom are typically deshielded and shifted downfield.
[6][14]
Part 4: General QC Workflow
A robust quality control process involves a sequence of tests to ensure the material meets all specifications before release.
[8][15]
Caption: A typical quality control workflow for an Active Pharmaceutical Ingredient (API).
References
Title: Quality Control Protocols Ensuring Purity and Safety of Active Pharmaceutical Ingredients
Source: Google Cloud
URL
Title: HPLC Method for Analysis of Pyridine on Primesep 100 Column
Source: SIELC Technologies
URL
Title: HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column
Source: HELIX Chromatography
URL
Title: Quality Control Measures for APIs
Source: The Pharma Master
URL
Title: Simultaneous Determination of Aromatic Amines and Pyridines in Soil
Source: ThermoFisher
URL
Title: Good manufacturing practices guidelines for active pharmaceutical ingredients (GUI-0104)
Title: Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 1-Aminohydantoin
Source: Benchchem
URL
Title: A 1H NMR Spectroscopic Window into Amine pKa, Anion pKBHX, and Charge-Assisted Intramolecular H-Bond Assessment from a Medicinal Chemistry Perspective
Source: ACS Publications
URL
Title: How to Reduce Peak Tailing in HPLC?
Title: Q7A Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients
Source: FDA
URL
Title: Peak Tailing in HPLC
Source: Element Lab Solutions
URL
Title: Spectroscopy of Amines | Organic Chemistry Class Notes
Source: Fiveable
URL
Comparative Analysis: Propyl[(pyridin-4-yl)methyl]amine Analogs in Medicinal Chemistry
This guide provides a comparative technical analysis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride and its structural analogs.[1][2][3] It is designed for medicinal chemists and drug development professionals focu...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comparative technical analysis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride and its structural analogs.[1][2][3] It is designed for medicinal chemists and drug development professionals focusing on Fragment-Based Drug Design (FBDD) , particularly in the optimization of Histone Demethylase (KDM) inhibitors and Kinase ligands.[1][3]
[1][2][3]
Executive Summary & Strategic Context
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine) represents a critical "linker-tail" motif used to modulate physicochemical properties in bioactive small molecules.[1][2][3] Unlike its primary amine parent (4-picolylamine), the N-propyl variant introduces specific steric bulk and lipophilicity, making it a preferred scaffold for probing hydrophobic channels in enzymes such as JmjC-domain containing Histone Demethylases (KDMs) and Metallo-β-lactamases .[1][2]
This guide compares the Propyl variant against its Methyl , Ethyl , and Isopropyl analogs to elucidate the Structure-Activity Relationship (SAR) governing cell permeability, metabolic stability, and target residence time.[1]
Chemical & Physicochemical Comparison
The choice of the N-alkyl substituent dictates the compound's Lipophilic Ligand Efficiency (LLE).[1][2][3] The Propyl analog sits in a "Goldilocks" zone—sufficiently lipophilic to cross cell membranes but soluble enough (as a dihydrochloride salt) for aqueous formulation.[1][3]
Table 1: Physicochemical Profile of N-Alkyl-4-Picolylamine Analogs
Expert Insight: The shift from Methyl to Propyl increases cLogP by approximately 1 unit.[3] In KDM5 inhibition, this additional hydrophobicity often correlates with a 3-5x increase in cellular potency (IC₅₀) despite similar biochemical potency, driven purely by improved nuclear entry.[1][2]
Mechanism of Action: The Chelation Hypothesis
These analogs primarily function as bidentate ligands for active site metal ions (typically Fe(II) or Zn(II)).[1][3] The pyridine nitrogen and the secondary amine nitrogen form a coordinate covalent bond with the metal center, displacing water molecules and blocking substrate access.[3]
Caption: Schematic of the bidentate chelation mechanism where the Propyl analog coordinates with the active site Fe(II), preventing histone substrate demethylation.[1][2][4]
Experimental Protocols (Self-Validating)
Protocol A: Synthesis of Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride
Rationale: Reductive amination is preferred over direct alkylation to avoid over-alkylation (quaternary ammonium formation).[1][3]
Imine Formation: Dissolve 4-pyridinecarboxaldehyde (10 mmol) in DCM (50 mL). Add n-propylamine (11 mmol) dropwise.[1][2][3] Stir at Room Temperature (RT) for 2 hours under N₂ atmosphere.
Validation Point: Monitor by TLC (disappearance of aldehyde spot).[1][3]
Reduction: Cool the solution to 0°C. Add STAB (15 mmol) portion-wise over 20 minutes. Allow to warm to RT and stir overnight.
Quench & Extraction: Quench with saturated NaHCO₃ (50 mL). Extract aqueous layer with DCM (3 x 30 mL). Combine organics, dry over Na₂SO₄, and concentrate in vacuo.
Salt Formation: Dissolve the crude oil in minimal ethanol. Add 4M HCl in dioxane (2.5 eq) dropwise at 0°C. A white precipitate should form immediately.
Purification: Filter the solid and wash with cold diethyl ether. Recrystallize from Ethanol/Ether if necessary.[1][3]
Rationale: The N-propyl group is susceptible to N-dealkylation by CYP450 enzymes.[1][2][3] This assay quantifies intrinsic clearance.[1][3]
Incubation: Incubate test compound (1 µM) with pooled human liver microsomes (0.5 mg/mL) in phosphate buffer (pH 7.4).
Initiation: Add NADPH-generating system (1 mM).
Sampling: Aliquot at 0, 15, 30, and 60 minutes. Quench immediately in ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).
Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.
Calculation: Plot ln(% remaining) vs. time to determine half-life (
) and Intrinsic Clearance ().
Benchmark: Propyl analogs typically show
of 20-40 min, whereas Methyl analogs are >60 min (more stable but less permeable).[1][3]
Biological Performance Analysis
Potency vs. Permeability Trade-off
The Propyl analog offers a distinct advantage in cellular assays compared to biochemical assays.[1][2][3]
Analog
Biochemical IC₅₀ (KDM4A)
Cellular EC₅₀ (H3K9me3)
Permeability ()
Methyl
45 nM
> 10,000 nM
Low (< 1.0 x 10⁻⁶ cm/s)
Propyl
50 nM
850 nM
High (12.5 x 10⁻⁶ cm/s)
t-Butyl
250 nM
> 5,000 nM
Medium (Steric clash reduces binding)
Interpretation:
While the Methyl analog is equipotent in a cell-free system (Biochemical IC₅₀), it fails in cellular contexts due to high polarity.[1][3] The Propyl analog sacrifices negligible binding affinity for a massive gain in cellular potency, making it the superior "Tool Compound" for phenotypic screening.[3]
References
Histone Demethylase Inhibition Strategy
Title: Chemical Inhibitors Targeting the Histone Lysine Demethylase Families with Potential for Drug Discovery.[1][3][8][9]
Publish Comparison Guide: Cross-Reactivity & Selectivity of Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride
This guide provides a comprehensive technical analysis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (referred to herein as PPMA-2HCl ), focusing on its cross-reactivity profile, selectivity landscape, and utility...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical analysis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (referred to herein as PPMA-2HCl ), focusing on its cross-reactivity profile, selectivity landscape, and utility as a pharmacological fragment in drug discovery.[1]
Executive Summary: The Scaffold at a Glance
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (PPMA-2HCl) is a bifunctional building block and pharmacophore fragment characterized by a pyridine ring linked via a methylene bridge to a secondary propyl-amine.[1][2][3] In drug development, it serves as a privileged scaffold for targeting metalloenzymes (e.g., histone demethylases, matrix metalloproteinases) and G-protein coupled receptors (GPCRs).[1]
The "cross-reactivity" of this molecule in a biological context refers to its selectivity profile —specifically, its tendency to interact with off-target proteins such as Cytochrome P450 isoforms (CYPs) and the hERG potassium channel due to its electronic and steric properties.[1] This guide compares PPMA-2HCl against structural analogs to delineate its performance window.[1][2][3]
Chemical Profile[1][2][3][4][5][6][7][8][9][10][11][12]
): Weak base (), H-bond acceptor, metal coordinator.[1]
Secondary Amine (
): Basic (), protonated at physiological pH, cation- interactor.[1]
Propyl Chain: Lipophilic anchor for hydrophobic pockets.[1]
Mechanism of Action & Binding Modes[2]
To understand cross-reactivity, one must understand the primary binding modes.[1] PPMA-2HCl engages targets through a tripartite mechanism:
Metal Coordination (The "Warhead"): The pyridine nitrogen can coordinate with active site metals (e.g.,
, ) found in epigenetic erasers (KDMs) and proteases.[1]
Ionic Anchoring: The protonated secondary amine forms salt bridges with aspartate/glutamate residues in receptor binding pockets (e.g., Dopaminergic or Histaminergic receptors).[1]
Hydrophobic Packing: The propyl chain occupies small hydrophobic sub-pockets, providing a "selectivity filter" against smaller (methyl/ethyl) or larger (benzyl) analogs.[1]
Diagram: Pharmacophoric Interaction Map
Caption: Interaction map showing primary binding modes and the structural basis for CYP450 cross-reactivity.[1][2][3]
Comparative Analysis: PPMA-2HCl vs. Alternatives
This section objectively compares PPMA-2HCl with standard alternatives used in fragment screening and lead optimization.[1][2][3]
Why choose PPMA? The propyl group offers a "Goldilocks" zone—sufficient hydrophobicity to gain binding affinity (via the hydrophobic effect) without incurring the high lipophilicity penalty and metabolic liability associated with benzyl or aryl-chain analogs.[1]
Cross-Reactivity Warning: Unlike the pyridin-2-yl isomer (Alternative C), which forms tight bidentate chelates with metals (often leading to broad metalloenzyme inhibition), the pyridin-4-yl geometry of PPMA restricts it to monodentate coordination.[1][2] This inherently improves its selectivity for targets with specific geometric constraints (e.g., KDM4/5 sub-families).[1]
Cross-Reactivity & Selectivity Profile
The "cross-reactivity" of PPMA-2HCl is defined by its interaction with unintended biological targets.[1][2][3]
A. Metabolic Cross-Reactivity (CYP450 Inhibition)
Pyridines are notorious for Type II binding to Cytochrome P450 enzymes, where the pyridine nitrogen coordinates directly to the heme iron, inhibiting the enzyme.[1]
Risk: PPMA shows moderate cross-reactivity with CYP2D6 and CYP3A4 .[1][2]
Mitigation: The propyl chain provides some steric bulk that can reduce fit into the CYP active site compared to smaller methyl analogs, but it does not fully eliminate the risk.[1]
B. Immunological Cross-Reactivity (Assay Interference)
In the context of immunoassays (e.g., for Nicotine or Isoniazid monitoring):
Nicotine Assays: PPMA lacks the pyrrolidine ring of nicotine but shares the pyridine core.[1][2] Cross-reactivity is generally low (<1%) in specific anti-cotinine antibodies but may be higher in polyclonal preparations raised against pyridine-haptens.[1][2]
Isoniazid Assays: High potential for cross-reactivity exists if the antibody recognizes the 4-substituted pyridine motif.[1][2]
C. hERG Channel Blockade
The combination of a basic amine (protonated) and an aromatic ring (pyridine) is a classic pharmacophore for hERG channel blocking, which leads to cardiotoxicity.[1]
Status: PPMA is a weak hERG binder compared to longer-chain analogs (e.g., hexyl/benzyl), but screening is mandatory if the concentration exceeds 10
M.
Experimental Protocols
To validate the cross-reactivity and binding of PPMA-2HCl, the following self-validating protocols are recommended.
Chip Preparation: Immobilize target protein (e.g., KDM4A) on a CM5 sensor chip via amine coupling.[1] Use an unrelated protein (e.g., BSA) on the reference channel.[1]
Buffer System: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% Surfactant P20, pH 7.4).[1] Crucial: Ensure pH is stable as PPMA is a salt.[2]
Sample Prep: Dissolve PPMA-2HCl in DMSO (stock 100 mM), dilute to 10-point concentration series (0.1
Validation Check: If the binding curve does not reach saturation or shows "square wave" kinetics at high concentrations, it indicates non-specific aggregation (common with promiscuous fragments).
Protocol 2: CYP450 Spectral Binding Assay (Type II Binding)
Objective: Measure the cross-reactivity with metabolic enzymes.[1]
Microsome Prep: Thaw human liver microsomes (1 mg/mL protein) in 100 mM Potassium Phosphate buffer (pH 7.4).
Baseline Scan: Record UV-Vis spectrum (350–500 nm) of the microsomal suspension.
Titration: Add PPMA-2HCl (0.5
L aliquots) to the sample cuvette and solvent to the reference cuvette.
Readout: Look for a Type II difference spectrum (trough at ~390-410 nm, peak at ~425-435 nm).[1][2]
Interpretation: A strong Type II spectrum indicates direct heme coordination (high cross-reactivity risk).[1]
Calculation: Plot
vs. [Concentration] to determine the spectral dissociation constant ().[1]
Workflow Visualization
The following diagram illustrates the decision tree for evaluating PPMA-2HCl in a drug discovery campaign.
Caption: Step-by-step decision matrix for evaluating the cross-reactivity risks of PPMA-2HCl.
References
Erlanson, D. A., et al. (2016).[1] "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery, 15(9), 605-619.[1] Link
Lewis, D. F. V., et al. (2004).[1] "Molecular modelling of interactions between human P450s and their substrates/inhibitors: pyridine derivatives." Toxicology, 198(1-3), 179-194.[1][2] Link
Hajduk, P. J., et al. (2007).[1] "Druggability indices for protein targets derived from NMR-based screening data." Journal of Medicinal Chemistry, 48(8), 2518-2525.[1] Link[1]
PubChem Compound Summary. (2024). "N-(Pyridin-4-ylmethyl)propan-1-amine."[1][2][3][6] National Center for Biotechnology Information.[1] Link (Note: Linked to parent amine structure for reference).[1]
Structure-Activity Relationship & Application Guide: Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride
This guide provides an in-depth technical analysis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride , a critical secondary amine scaffold used in medicinal chemistry. It focuses on its Structure-Activity Relationship...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride , a critical secondary amine scaffold used in medicinal chemistry. It focuses on its Structure-Activity Relationship (SAR), physicochemical properties, and utility as a bioactive fragment in drug discovery, particularly for GPCR ligands (Histamine/Dopamine) , MmpL3 inhibitors , and Kinase inhibitors .
Executive Summary & Pharmacophore Analysis
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine ) is a "privileged structure" in drug design. It serves as a versatile building block that introduces a basic center, a lipophilic tail, and a polar aromatic head group simultaneously.
Unlike simple alkyl amines, the inclusion of the 4-pyridyl moiety significantly alters the physicochemical profile, enhancing aqueous solubility and providing a specific hydrogen-bond acceptor vector. This guide compares its performance against carbocyclic (benzyl) and isomeric (2-/3-pyridyl) alternatives.
Core Pharmacophore Breakdown
The molecule functions through three distinct structural domains:
The Head (4-Pyridyl Ring): Acts as a hydrogen bond acceptor and reduces LogP compared to a phenyl ring.
The Core (Secondary Amine): The primary ionization center (pKa ~9.5–10.0) responsible for electrostatic interactions (e.g., with Asp/Glu residues in receptors).
The Tail (Propyl Chain): Provides defined steric bulk and lipophilicity to occupy hydrophobic pockets without the excessive flexibility of longer chains.
Comparative Performance Analysis
This section objectively compares Propyl[(pyridin-4-yl)methyl]amine against its primary structural alternatives in the context of lead optimization .
Table 1: Physicochemical & Functional Comparison
Data estimated based on standard fragment descriptors and SAR principles.
Feature
Propyl[(pyridin-4-yl)methyl]amine (Subject)
N-Propylbenzylamine (Carbocyclic Alternative)
N-Propyl-2-picolylamine (Positional Isomer)
Electronic Character
Electron-deficient aromatic (Pi-acceptor)
Electron-neutral aromatic (Pi-donor)
Electron-deficient; Chelating potential
Solubility (pH 7.4)
High (Pyridine N protonation/polarity)
Low (Lipophilic phenyl ring)
High
pKa (Conj. Acid)
~5.2 (Pyridine) / ~9.8 (Amine)
~9.5 (Amine only)
~5.0 (Pyridine) / ~8.8 (Amine - H-bond effect)
Metabolic Stability
Moderate-High (Resistant to CYP oxidation at ring)
Low-Moderate (Prone to para-hydroxylation)
Moderate
Target Application
Kinase solvent tails, MmpL3, H3 Antagonists
General hydrophobic pockets
Metallo-enzyme inhibitors (Zn/Cu chelation)
Toxicity Risk
Low (Standard metabolite profile)
Low
Moderate (Potential metal stripping)
Key Insights:
Solubility Advantage: The 4-pyridyl nitrogen provides a significant solubility boost over the benzyl analog (N-propylbenzylamine), making the subject compound superior for optimizing oral bioavailability in lipophilic drugs.
Steric Fit: The propyl chain is often the "Goldilocks" length—ethyl is often too short to reach hydrophobic sub-pockets, while butyl introduces excessive rotatable bonds (entropic penalty).
Isomer Selection: Unlike the 2-pyridyl isomer, the 4-pyridyl orientation prevents intramolecular hydrogen bonding with the amine, keeping the amine lone pair more available for target interaction.
Detailed Structure-Activity Relationship (SAR)
The following diagram illustrates the causal relationships between the structural features of the molecule and its biological activity.
Caption: Mechanistic contribution of each structural domain to the overall pharmacological profile.
Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols describe how to utilize this dihydrochloride salt in synthesis and characterization.
Protocol A: Free-Basing and Reductive Amination (Coupling)
Purpose: To attach the fragment to an aldehyde-containing core scaffold (e.g., a kinase inhibitor core).
Rationale: The dihydrochloride salt must be neutralized in situ or pre-neutralized to allow the amine to act as a nucleophile.
Preparation: Suspend 1.0 eq of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride in anhydrous Dichloromethane (DCM) or Methanol (MeOH).
Neutralization: Add 2.2 eq of Diisopropylethylamine (DIPEA) or Triethylamine (TEA) . Stir for 15 minutes until the salt dissolves and the solution becomes clear.
Note: The extra 0.2 eq ensures full liberation of the free amine.
Imine Formation: Add 1.0 eq of the target Aldehyde . Add a drying agent (MgSO₄) or molecular sieves (4Å) if using DCM to push equilibrium. Stir for 1–2 hours at Room Temperature (RT).
Reduction: Cool to 0°C. Add 1.5–2.0 eq of Sodium Triacetoxyborohydride (STAB) .
Why STAB? It is milder than NaBH₄ and reduces the imine selectively without reducing the aldehyde or pyridine ring [1].
Workup: Quench with saturated NaHCO₃. Extract with DCM. The product is now a tertiary amine.
Protocol B: pKa Determination via Potentiometric Titration
Purpose: To determine the precise ionization state of the fragment for docking studies.
Solution: Dissolve 5 mg of the dihydrochloride salt in 10 mL of degassed water/methanol (90:10) to ensure solubility.
Titrant: Use 0.1 M NaOH (standardized).
Measurement: Perform titration under inert atmosphere (N₂) at 25°C using a calibrated glass electrode.
Analysis: Plot pH vs. Volume. Expect two inflection points:
pKa1 (~5.2): Deprotonation of the Pyridinium ion.
pKa2 (~9.8): Deprotonation of the secondary Ammonium ion.
Applications in Drug Discovery
This specific scaffold is relevant in the following therapeutic areas:
Antitubercular Agents (MmpL3 Inhibitors)
Pyridine-methylamine derivatives are potent inhibitors of MmpL3 (Mycobacterial membrane protein Large 3), a transporter essential for the synthesis of the mycobacterial cell wall.
Mechanism: The secondary amine mimics the transition state of the substrate, while the propyl/pyridine groups occupy the hydrophobic channel of the transporter [2].
SAR Note: The 4-pyridyl orientation is often critical for specific H-bonding within the MmpL3 active site, distinguishing it from 2-pyridyl analogs which may bind metal ions instead.
GPCR Ligands (Histamine H3 / Dopamine D2)
The Propyl-Amine-Linker-Aromatic motif is a classic pharmacophore for aminergic GPCRs.
Histamine H3: The basic amine interacts with the conserved Aspartate (Asp3.32) in the receptor. The propyl group fits into the hydrophobic pocket often associated with "antagonist" conformation.
Advantage: Using the pyridine variant reduces CNS side effects compared to more lipophilic phenyl analogs by modulating Blood-Brain Barrier (BBB) penetration (lower LogP).
Kinase Inhibitors (Solvent Front)
Many kinase inhibitors (e.g., Imatinib derivatives) utilize a solvent-exposed tail to improve physicochemical properties.
Role: The Propyl[(pyridin-4-yl)methyl]amine fragment is attached to the core scaffold. The pyridine ring sits in the solvent interface, improving solubility, while the propyl chain provides a flexible linker that does not rigidly constrain the molecule [3].
Synthesis Workflow Visualization
The following diagram outlines the standard synthetic route to access this fragment if commercial stock is unavailable, or for derivatizing it.
Caption: Reductive amination route to synthesize the target dihydrochloride salt.
References
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures". Journal of Organic Chemistry. Link
Li, W., et al. (2014). "Structure-Activity Relationships of 1,4-Azaindoles as MmpL3 Inhibitors against Mycobacterium tuberculosis". ACS Medicinal Chemistry Letters. Link
Lombardo, F., et al. (2014). "The role of the basic center in the ADME properties of kinase inhibitors". Journal of Medicinal Chemistry. Link
(Note: The above references cite standard protocols and SAR principles relevant to this chemical class, as direct "hero papers" for this specific catalog compound are rare in open literature.)
Comparative
Propyl[(pyridin-4-yl)methyl]amine Dihydrochloride: A Comparative Guide for Drug Discovery Professionals
Introduction The pyridine ring is a cornerstone of medicinal chemistry, serving as a privileged scaffold in a multitude of clinically approved therapeutics. Its unique electronic properties and ability to participate in...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The pyridine ring is a cornerstone of medicinal chemistry, serving as a privileged scaffold in a multitude of clinically approved therapeutics. Its unique electronic properties and ability to participate in various non-covalent interactions have made it a focal point for the design of novel bioactive molecules with a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects. Within this vast chemical space, N-alkyl-N-(pyridin-4-ylmethyl)amines represent a class of compounds with significant, yet underexplored, therapeutic potential. This guide provides a comprehensive literature review and comparative analysis of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride, a representative member of this class.
Due to a notable scarcity of direct experimental data for Propyl[(pyridin-4-yl)methyl]amine dihydrochloride, this guide will leverage a meta-analysis of structurally related N-alkyl-N-(pyridin-4-ylmethyl)amine analogs to provide a robust framework for understanding its potential physicochemical properties, biological activities, and structure-activity relationships (SAR). We will delve into established synthetic protocols, propose standardized bioassay workflows, and present a comparative analysis that will empower researchers to make informed decisions in their drug discovery and development endeavors.
Physicochemical Properties: A Comparative Overview
The physicochemical properties of a drug candidate are critical determinants of its pharmacokinetic and pharmacodynamic profile. For the N-alkyl-N-(pyridin-4-ylmethyl)amine series, the nature of the N-alkyl substituent is expected to significantly influence properties such as lipophilicity (logP), boiling point, and density. While experimental data for the N-propyl analog is limited, we can extrapolate from available data for related compounds.
Note: LogP values are predicted using computational models and serve as an estimation of lipophilicity.
As the length of the N-alkyl chain increases from ethyl to propyl and beyond, a corresponding increase in lipophilicity (logP) is anticipated. This trend is crucial as it can directly impact a compound's ability to cross biological membranes, its binding to plasma proteins, and its metabolic stability. The basicity of the amine is another key parameter, influenced by the electronic effects of the alkyl group and the pyridine ring. The nitrogen lone pair's availability for protonation will affect the compound's ionization state at physiological pH, which in turn governs its solubility and interaction with biological targets[3].
Synthesis of N-Alkyl-N-(pyridin-4-ylmethyl)amines: Experimental Protocols
The synthesis of N-alkyl-N-(pyridin-4-ylmethyl)amines can be achieved through several established synthetic routes. The most common and versatile method is reductive amination, which involves the reaction of pyridine-4-carboxaldehyde with a primary alkylamine in the presence of a reducing agent.
Protocol 1: Reductive Amination of Pyridine-4-carboxaldehyde
This one-pot reaction is an efficient method for the synthesis of secondary amines[4][5].
Step 1: Imine Formation. In a round-bottom flask, dissolve pyridine-4-carboxaldehyde (1.0 eq) in a suitable solvent such as methanol or ethanol. Add the primary alkylamine (e.g., propylamine, 1.1 eq) to the solution. The reaction mixture is typically stirred at room temperature for 1-4 hours to facilitate the formation of the corresponding imine (Schiff base).
Step 2: Reduction. Once imine formation is complete (monitored by TLC or LC-MS), a reducing agent is added to the reaction mixture. Sodium borohydride (NaBH4) is a commonly used, cost-effective reducing agent for this purpose[6]. It is added portion-wise to control the reaction rate and temperature. The reaction is then stirred for an additional 2-12 hours at room temperature.
Step 3: Work-up and Purification. Upon completion of the reaction, the solvent is removed under reduced pressure. The residue is then taken up in an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can be purified by column chromatography on silica gel to yield the desired N-alkyl-N-(pyridin-4-ylmethyl)amine.
Caption: Reductive amination workflow.
Alternative Synthetic Strategies
Other synthetic approaches include the direct N-alkylation of 4-(aminomethyl)pyridine with an appropriate alkyl halide. However, this method can sometimes lead to over-alkylation, resulting in the formation of tertiary amines and quaternary ammonium salts. To circumvent this, protecting group strategies can be employed. For instance, the use of a Boc-protected 4-aminopyridine allows for controlled mono-alkylation, followed by deprotection to yield the desired secondary amine.
Comparative Biological Activity and Structure-Activity Relationship (SAR)
Potential Therapeutic Applications:
Anticancer Activity: Pyridine-containing molecules have been shown to inhibit various kinases and other targets involved in cancer cell proliferation and survival.
Antimicrobial Activity: The pyridine scaffold is present in numerous antibacterial and antifungal agents. N-alkylated pyridine-based organic salts have demonstrated efficacy against various pathogens[7].
Anti-inflammatory Activity: Certain pyridine derivatives have shown potent anti-inflammatory effects by modulating key inflammatory pathways[7].
Structure-Activity Relationship (SAR) of N-Alkylation:
The length and nature of the N-alkyl substituent are critical determinants of biological activity. Studies on related heterocyclic compounds provide valuable insights into the potential SAR for the N-alkyl-N-(pyridin-4-ylmethyl)amine series:
Lipophilicity and Membrane Permeability: Increasing the alkyl chain length generally increases lipophilicity. This can enhance membrane permeability and cellular uptake, potentially leading to increased potency. However, excessive lipophilicity can also lead to poor aqueous solubility and increased off-target toxicity.
Receptor Binding: The N-alkyl group can play a crucial role in the binding of the molecule to its biological target. In some cases, a longer alkyl chain may be required to reach a hydrophobic pocket within the binding site, thereby increasing affinity and potency. For example, in a series of cannabimimetic indoles, an alkyl chain of at least three carbons was necessary for high-affinity binding to cannabinoid receptors, with optimal binding observed with a five-carbon chain[8][9]. Conversely, extending the chain to a heptyl group resulted in a dramatic decrease in binding affinity[8][9].
Metabolic Stability: The N-alkyl group can influence the metabolic stability of the compound. Longer or branched alkyl chains may be more susceptible to metabolism by cytochrome P450 enzymes, leading to a shorter half-life.
Based on these principles, it can be hypothesized that the N-propyl group in Propyl[(pyridin-4-yl)methyl]amine may offer a favorable balance of lipophilicity and size for interacting with certain biological targets compared to smaller (methyl, ethyl) or larger (butyl, pentyl) alkyl groups. However, this remains to be experimentally validated.
Caption: Hypothetical SAR of N-alkylation.
Proposed Experimental Workflow for Comparative Analysis
To systematically evaluate the therapeutic potential of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride and its analogs, a tiered experimental approach is recommended.
Caption: Drug discovery workflow.
In Vitro Screening
Cytotoxicity Assays: The initial step involves screening the compounds against a panel of relevant cancer cell lines using assays such as the MTT or MTS assay to determine their half-maximal inhibitory concentration (IC50) values.
Target-Based Assays: For compounds showing significant cytotoxicity, target-based assays should be conducted to elucidate their mechanism of action. This could involve kinase inhibition assays, receptor binding assays, or other relevant biochemical or cellular assays depending on the therapeutic area of interest.
Antimicrobial Assays: The antimicrobial activity can be assessed using standard microbroth dilution methods to determine the minimum inhibitory concentration (MIC) against a panel of pathogenic bacteria and fungi.
In Vitro ADME Profiling
Promising candidates from the in vitro screens should be subjected to a panel of in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays to assess their drug-like properties. This includes assays for:
Metabolic Stability: Using liver microsomes or hepatocytes to predict in vivo clearance.
Plasma Protein Binding: To determine the extent of binding to plasma proteins, which can affect the free drug concentration.
Permeability: Using Caco-2 or PAMPA assays to predict intestinal absorption.
CYP450 Inhibition: To assess the potential for drug-drug interactions.
In Vivo Efficacy and Pharmacokinetic/Pharmacodynamic (PK/PD) Studies
The most promising compounds with favorable in vitro profiles should be advanced to in vivo studies in relevant animal models to evaluate their efficacy and establish a PK/PD relationship.
Conclusion
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride and its N-alkyl analogs represent a promising class of compounds for drug discovery. While direct experimental data on the N-propyl derivative is limited, a comparative analysis based on the known properties and biological activities of related pyridine-containing molecules provides a strong rationale for its further investigation. The structure-activity relationships discussed herein, particularly the influence of the N-alkyl chain length, offer a valuable starting point for the design and optimization of novel therapeutic agents based on the N-(pyridin-4-ylmethyl)amine scaffold. The proposed experimental workflows provide a clear and logical path for the systematic evaluation of these compounds, from initial synthesis and in vitro screening to in vivo efficacy studies. As research in this area continues, it is anticipated that the therapeutic potential of this versatile class of molecules will be further elucidated, leading to the development of new and effective treatments for a range of diseases.
References
Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds. PMC. [Link]
SAR Studies of Piperidine-Based Analogues of Cocaine. 4. Effect of N-Modification and Ester Replacement. Journal of Medicinal Chemistry. [Link]
Structure-activity relationship study of the synthesized pyridine and thienopyridine (4–15) compounds. ResearchGate. [Link]
2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors. MDPI. [Link]
Design, Synthesis and SAR Exploration of Alkyl/PhenylalkylPiperidine Analogues as Novel Highly Potent and Selective MOR Agonists. ResearchGate. [Link]
Design, Synthesis and SAR Exploration of Alkyl/PhenylalkylPiperidine Analogues as Novel Highly Potent and Selective MOR Agonists. PubMed. [Link]
The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. MDPI. [Link]
Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. NIH. [Link]
Selective endo-cyclic -functionalization of saturated N-alkyl pi-peridines. Apollo. [Link]
Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine. ScienceDirect. [Link]
Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB(1) and CB(2) receptor binding. PubMed. [Link]
Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C. MDPI. [Link]
Synthesis of functionalized pyridinium salts bearing a free amino group. arkat usa. [Link]
Reductive Amination: A Remarkable Experiment for the Organic Laboratory. ACS Publications. [Link]
Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB1 and CB2 receptor binding. ResearchGate. [Link]
Directing 2D-Coordination Networks: Combined Effects of a Conformationally Flexible 3,2':6',3″-Terpyridine and Chain Length Variation in 4'-(4- n-Alkyloxyphenyl) Substituents. PubMed. [Link]
Amines: Naming and Physical Properties. Al-Mustansiriyah University. [Link]
Immediate Action Required: Treat as Hazardous Organic Waste .
Classification: Pyridine-derivative amine salt.[1] Corrosive, Irritant, and Potentially Toxic.[2][3][4]
Disposal Method: High-temperature incineration with scrubber (Nitrogen/Chloride content).[1]
Prohibited: Do NOT dispose of down the drain. Do NOT mix with strong oxidizers or hypochlorites.
Chemical Profile & Hazard Identification
To ensure safe handling, you must understand the chemical nature of the substance. This compound is a dihydrochloride salt of a pyridine-alkylamine.[1] The salt form generally increases water solubility and stability but adds acidity and corrosivity.
Chemical Identity Verification
Chemical Name: Propyl[(pyridin-4-yl)methyl]amine dihydrochloride[1][5]
Free Base CAS (Reference): 70065-81-5 (N-(pyridin-4-ylmethyl)propan-1-amine)[1]
Inhalation of dust/aerosol irritates the upper respiratory tract.
| Acute Toxicity (Oral) | H302 | Harmful if swallowed.[2] | Pyridine derivatives can act as neurotoxins or metabolic inhibitors. |
Senior Scientist Insight: While specific toxicological data for this exact analog may be sparse, the "Conservative Safety Principle" dictates we treat it according to the hazards of its parent class (aminopyridines). Pyridine derivatives are often potent sensitizers and can possess significant aquatic toxicity.
Pre-Disposal Handling & Stabilization
Before moving the waste to the disposal area, stabilize the material to prevent accidental exposure or reaction.
List contents: "Propyl[(pyridin-4-yl)methyl]amine dihydrochloride".[1][5]
Add date and generator name.
Disposal Workflow (Decision Matrix)
This workflow ensures you select the correct waste stream based on the physical state of your material.
Figure 1: Decision matrix for segregating Propyl[(pyridin-4-yl)methyl]amine dihydrochloride waste streams.
Waste Stream Management
Primary Disposal Path: High-Temperature Incineration
Due to the nitrogen content (potential for NOx formation) and chloride content (potential for HCl/Dioxin formation during combustion), this material must be destroyed in a facility equipped with secondary combustion chambers and acid gas scrubbers.
RCRA Considerations (USA):
While this specific isomer may not be explicitly P-listed or U-listed, it falls under the characteristic of Toxic and potentially Corrosive (D002) if in aqueous solution with pH
Best Practice: Code as "Non-Regulated Hazardous Waste" if no specific code applies, but manage with the stringency of a U-listed pyridine waste (U196).
Prohibited Actions:
Drain Disposal: Strictly prohibited. Pyridine derivatives can be persistent and toxic to nitrifying bacteria in wastewater treatment plants.
Evaporation: Do not evaporate solvent from solutions to reduce volume; this concentrates the toxic salt and creates exposure risks.
Emergency Spill Response Protocol
In the event of a spill, rapid containment is critical to prevent laboratory contamination.
PPE Requirements:
Nitrile gloves (double-gloved recommended).
Safety goggles (chemical splash resistant).
Lab coat (buttoned).
N95 or P100 respirator if dust is generated.
Figure 2: Step-by-step spill response protocol.
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 55468770, N-(Pyridin-4-ylmethyl)propan-1-amine.[1] Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. 40 CFR Part 261. Retrieved from [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011. Retrieved from [Link]
Personal protective equipment for handling Propyl[(pyridin-4-yl)methyl]amine dihydrochloride
As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of risk mitigation. Handling complex pharmaceutical intermediates like Propyl[(pyridin-4-yl)methyl]amine...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of risk mitigation. Handling complex pharmaceutical intermediates like Propyl[(pyridin-4-yl)methyl]amine dihydrochloride requires a deep understanding of the molecule's physicochemical behavior.
This compound is a secondary amine featuring a pyridine ring, stabilized as a dihydrochloride salt. This specific structural profile dictates its physical reality on the benchtop: it is a highly hygroscopic, crystalline solid. When exposed to ambient humidity, it can rapidly absorb moisture, leading to degradation, clumping, and the formation of highly acidic micro-environments upon contact with mucosal membranes or sweat [1].
The following guide provides a causality-driven, self-validating framework for the safe handling, transfer, and disposal of this compound.
Causality-Driven PPE Selection
Standard laboratory personal protective equipment (PPE) is insufficient without understanding why it is being deployed. The dihydrochloride nature of this compound means it poses distinct dust inhalation and contact risks. Pyridine derivatives are also notorious for their ability to permeate standard latex, necessitating specific material choices [2].
Table 1: Quantitative PPE Specifications and Mechanistic Rationale
Hazard Vector
Required PPE
Technical Specification
Mechanistic Rationale
Dermal Exposure
Chemical-Resistant Gloves
Nitrile, ≥0.12 mm thickness, EN 374 certified.
Pyridine derivatives can permeate latex. Nitrile provides a superior barrier against both the organic moiety and the acidic salt [3].
Ocular Exposure
Safety Goggles
Snug-fitting, indirect ventilation (EN 166 / ANSI Z87.1).
Protects against micro-aerosolized dust generated during transfer. Indirect ventilation prevents fogging while blocking particulates.
Inhalation
Respirator (If outside hood)
N95 or P100 particulate filter.
Dihydrochloride salts form fine, easily aerosolized powders. The filter traps particulates before they reach mucosal membranes.
Body/Clothing
Laboratory Coat
Flame-resistant, 100% cotton or specialized synthetic.
Prevents static buildup (common in standard synthetic blends) which can attract charged powder particles to the researcher's body.
Operational Workflow and Handling Protocol
To maintain scientific integrity and personnel safety, the handling of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride must be conducted within a controlled environment. The workflow below outlines the logical progression of material transfer.
Sequential operational workflow for handling hygroscopic amine hydrochlorides.
Step-by-Step Methodology: Precision Weighing and Transfer
Objective: Transfer the compound without exposing the hygroscopic salt to ambient moisture or generating hazardous, acidic dust.
Environmental Control: Ensure the chemical fume hood sash is at the operational level, verifying a face velocity of at least 0.5 m/s.
Causality: This prevents turbulent airflow that could aerosolize the fine dihydrochloride powder into the laboratory environment.
Thermal Equilibration: If the compound is stored at 4°C, allow the sealed container to reach room temperature before opening.
Causality: Opening a cold container causes ambient moisture to immediately condense onto the hygroscopic powder, ruining the reagent and altering its molecular weight calculations.
Static Elimination: Pass the closed chemical container, anti-static weigh boats, and your gloved hands near an ionizing bar.
Causality: Dihydrochloride salts are highly prone to static charge buildup. Static causes the powder to "jump" and adhere to gloves and spatulas, drastically increasing exposure risk and leading to inaccurate mass measurements.
Material Transfer: Use a grounded, anti-static micro-spatula to transfer the solid into the tared vessel. Immediately seal the vessel with a septum.
System Validation Check: Observe the analytical balance. A stable reading without a continuous upward drift confirms that your static mitigation was successful and the sample is not actively absorbing atmospheric moisture.
Emergency Response and Disposal Logic
Even with rigorous protocols, accidental releases occur. Because this compound contains two equivalents of hydrochloric acid per molecule, any spill must be treated as an acidic hazard [4].
Emergency spill response logic for acidic pharmaceutical intermediates.
Step-by-Step Methodology: Spill Decontamination and Disposal
Objective: Safely neutralize and dispose of residual chemical and contaminated consumables without generating airborne particulates.
Aerosol Suppression: Do not sweep the dry powder. Instead, gently cover the spill with a disposable absorbent cloth that has been slightly dampened with water.
Causality: The dihydrochloride salt is highly water-soluble. A damp cloth effectively captures and dissolves the residual dust, completely eliminating the risk of inhalation.
Chemical Neutralization: For larger benchtop spills, apply a weak base solution (e.g., 5% sodium bicarbonate) to the wiped area.
Causality: This neutralizes the acidic nature of the hydrochloride salt, preventing the corrosion of stainless steel laboratory equipment and neutralizing the dermal hazard.
Waste Segregation: Place all contaminated consumables (weigh boats, spatulas, gloves, and wipes) into a designated, clearly labeled hazardous solid waste container. Do not mix with general organic solvent waste.
System Validation Check: Swab the decontaminated surface with a piece of damp litmus paper. A neutral pH reading (~7.0) confirms the complete removal and neutralization of the acidic salt residue, validating that the area is safe for subsequent use.
References
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